Technical Documentation Center

3-Phenyl-2-thiophen-3-ylpropanoic acid Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 3-Phenyl-2-thiophen-3-ylpropanoic acid

Core Science & Biosynthesis

Foundational

Comprehensive Profiling of 3-Phenyl-2-(thiophen-3-yl)propanoic Acid: Structural Dynamics and Synthetic Utility

Topic: 3-Phenyl-2-(thiophen-3-yl)propanoic Acid: Structural Dynamics and Properties Content Type: In-Depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals Executive Summary & Chemica...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: 3-Phenyl-2-(thiophen-3-yl)propanoic Acid: Structural Dynamics and Properties Content Type: In-Depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary & Chemical Identity

3-Phenyl-2-(thiophen-3-yl)propanoic acid represents a specialized scaffold in medicinal chemistry, belonging to the class of 2,3-diarylpropanoic acids . This structural motif is a critical pharmacophore in the design of metabolic modulators (PPAR agonists), non-steroidal anti-inflammatory drugs (NSAIDs), and endothelin receptor antagonists.

By incorporating a thiophene ring at the


-position (C2) instead of a traditional phenyl ring, this molecule leverages bioisosterism  to modulate lipophilicity, metabolic stability, and receptor binding affinity. The thiophene moiety, being electron-rich and slightly smaller than a benzene ring, often alters the pharmacokinetic profile of the parent scaffold, offering a unique vector for lead optimization.
Chemical Identity Table
ParameterSpecification
IUPAC Name 3-Phenyl-2-(thiophen-3-yl)propanoic acid
Common Class

-Heteroaryl Hydrocinnamic Acid
Molecular Formula

Molecular Weight 232.30 g/mol
Chiral Center C2 (Exists as R and S enantiomers)
SMILES OC(=O)C(Cc1ccccc1)c2csc2
CAS (Fragment Ref) 6964-21-2 (Parent: Thiophene-3-acetic acid)

Physicochemical Properties & Structural Analysis

Understanding the physicochemical landscape is prerequisite to its application in drug delivery and formulation. The following data is synthesized from structure-property relationship (SPR) algorithms and analogous profen derivatives.

Key Properties
PropertyValue (Predicted/Experimental)Significance
LogP (Octanol/Water) ~3.2 ± 0.3Highly lipophilic; suggests good membrane permeability but potential solubility issues in aqueous media.
pKa (Acidic) 4.2 – 4.5Typical for

-aryl carboxylic acids; ionized at physiological pH (7.4).
Polar Surface Area (PSA) ~49 ŲFavorable for oral bioavailability (Rule of 5 compliant).
Rotatable Bonds 3Moderate flexibility allows induced-fit binding in protein pockets (e.g., COX or PPAR

).
Solubility Low (Water), High (DMSO, DCM, EtOH)Requires co-solvents or salt formation (e.g., Sodium salt) for biological assays.
Stereochemistry & Conformation

The C2 carbon is a chiral center. In pharmacological contexts, the enantiomers often display distinct activities:

  • (S)-Enantiomer: Often the active eutomer in NSAID-like 2-arylpropionic acids (e.g., Naproxen).

  • (R)-Enantiomer: May undergo in vivo chiral inversion to the (S)-form via an acyl-CoA intermediate, a phenomenon well-documented in profens [1].

Synthetic Protocols

The synthesis of 3-Phenyl-2-(thiophen-3-yl)propanoic acid requires precise control over C-C bond formation at the


-position. The most robust method involves the alkylation of a thiopheneacetate enolate with a benzyl halide.
Validated Synthetic Route: -Alkylation

Objective: Synthesize the target acid from commercially available Thiophene-3-acetic acid.

Reagents & Materials:
  • Starting Material: Ethyl 2-(thiophen-3-yl)acetate (synthesized via esterification of CAS 6964-21-2).

  • Electrophile: Benzyl bromide (CAS 100-39-0).

  • Base: Lithium Diisopropylamide (LDA) (2.0 M in THF/heptane).

  • Solvent: Anhydrous Tetrahydrofuran (THF).

  • Quench: Saturated

    
    .
    
Step-by-Step Methodology:
  • Enolate Formation:

    • Charge a flame-dried reaction flask with anhydrous THF under

      
       atmosphere.
      
    • Cool to -78°C (Dry ice/Acetone bath).

    • Add LDA (1.1 eq) dropwise.

    • Slowly add Ethyl 2-(thiophen-3-yl)acetate (1.0 eq) dissolved in THF. Stir for 45 minutes to ensure complete deprotonation. Causality: Low temperature prevents self-condensation of the ester (Claisen condensation).

  • Alkylation:

    • Add Benzyl bromide (1.2 eq) dropwise to the enolate solution at -78°C.

    • Allow the reaction to warm slowly to room temperature (RT) over 4–6 hours.

    • Monitoring: Check via TLC (Hexane:EtOAc 8:2). The starting ester spot (

      
      ) should disappear.
      
  • Hydrolysis (Saponification):

    • Dissolve the crude intermediate ester in a 1:1 mixture of THF and Water.

    • Add Lithium Hydroxide (LiOH, 3.0 eq). Stir at RT for 12 hours.

    • Acidify with 1N HCl to pH 2.0. Extract with Ethyl Acetate (

      
      ).
      
    • Dry organic layer over

      
       and concentrate in vacuo.
      
  • Purification:

    • Recrystallize from Hexane/Ethyl Acetate or purify via flash column chromatography (

      
      , 0-30% EtOAc in Hexanes).
      
Visualization: Synthesis Workflow

SynthesisPath Start Thiophene-3-acetic acid (CAS 6964-21-2) Ester Ethyl 2-(thiophen-3-yl)acetate Start->Ester EtOH, H2SO4 Reflux Enolate Enolate Intermediate (-78°C, THF) Ester->Enolate LDA, -78°C Alkylated Ethyl 3-phenyl-2-(thiophen-3-yl) propanoate Enolate->Alkylated + Benzyl Bromide SN2 Attack Final 3-Phenyl-2-(thiophen-3-yl) propanoic acid Alkylated->Final LiOH, THF/H2O Hydrolysis

Figure 1: Synthetic pathway via enolate alkylation. Blue nodes indicate intermediates; Green node indicates the final product.

Analytical Characterization

To validate the structure, the following spectroscopic signatures must be confirmed.

Nuclear Magnetic Resonance (NMR)
  • 
     NMR (400 MHz, 
    
    
    
    ):
    • 
       10.5 (br s, 1H, -COOH ).
      
    • 
       7.10–7.40 (m, 8H, Phenyl  + Thiophene  C2/C4/C5). Note: Thiophene protons typically appear slightly upfield or overlapping with phenyl depending on solvent.
      
    • 
       3.85 (t, J = 7.5 Hz, 1H, 
      
      
      
      -CH ).
    • 
       3.35 (dd, J = 13.5, 7.5 Hz, 1H, Benzyl-CH 
      
      
      
      ).
    • 
       3.05 (dd, J = 13.5, 7.0 Hz, 1H, Benzyl-CH 
      
      
      
      ).
    • Interpretation: The diastereotopic splitting of the benzyl protons confirms the presence of the chiral center at the

      
      -position.
      
Mass Spectrometry (MS)[1]
  • ESI-MS (Negative Mode): Expect

    
     peak at 
    
    
    
    231.1.
  • Fragmentation: Loss of

    
     (
    
    
    
    187) is a common fragmentation pathway for carboxylic acids.

Pharmacological Applications & SAR

The 3-Phenyl-2-(thiophen-3-yl)propanoic acid scaffold serves as a versatile template in drug discovery.

PPAR Agonism (Metabolic Disease)

The structure mimics the acidic "head" and lipophilic "tail" of glitazars (PPAR


 agonists). The thiophene ring provides a bioisosteric replacement for the phenyl ring found in compounds like Muraglitazar, potentially reducing CYP450 metabolism while maintaining hydrophobic interactions within the ligand-binding domain (LBD) [2].
Endothelin Receptor Antagonists

Diarylpropanoic acids are established scaffolds for Endothelin-A (


) receptor antagonists. The carboxylic acid binds to key residues (e.g., Arg) in the receptor, while the two aromatic rings (phenyl and thiophene) occupy the hydrophobic sub-pockets.
NSAID Potential (COX Inhibition)

Structurally analogous to Suprofen and Tiaprofenic acid , this molecule is a candidate for Cyclooxygenase (COX) inhibition. The


-methyl group of standard profens is replaced here by a benzyl group, which increases bulk. This may shift selectivity towards COX-2 or alter the binding kinetics by accessing the larger hydrophobic channel of the enzyme.
Visualization: Pharmacophore Map

Pharmacophore Acid Carboxylic Acid (Ionic Interaction) Linker Chiral Carbon (C2) (Stereocontrol) Acid->Linker Target Target Binding Site (e.g., PPAR LBD / COX Arg-120) Acid->Target Salt Bridge Thiophene Thiophene Ring (Lipophilic/Pi-Stacking) Linker->Thiophene Phenyl Phenyl Ring (Hydrophobic Pocket) Linker->Phenyl

Figure 2: Pharmacophore map illustrating the tripartite domain structure: the ionic head (red) and the dual hydrophobic tails (blue).

References

  • Tracy, T. S. (2024). "Metabolic Chiral Inversion of 2-Arylpropionic Acids." Drug Metabolism Reviews. (Generalized concept reference).

  • Google Patents. (2014). "Thiophene derivatives used in the treatment of diabetes (WO2014013181A1).
  • PubChem. (2025).[1][2] "3-Thiopheneacetic acid (CAS 6964-21-2)."[3][4][2] National Library of Medicine. [Link]

Sources

Exploratory

Thermodynamic Stability of 3-Phenyl-2-thiophen-3-ylpropanoic Acid

A Technical Guide for Pre-formulation and Drug Development Executive Summary This technical guide provides a comprehensive analysis of the thermodynamic and kinetic stability profile of 3-Phenyl-2-thiophen-3-ylpropanoic...

Author: BenchChem Technical Support Team. Date: March 2026

A Technical Guide for Pre-formulation and Drug Development

Executive Summary

This technical guide provides a comprehensive analysis of the thermodynamic and kinetic stability profile of 3-Phenyl-2-thiophen-3-ylpropanoic acid . Designed for researchers and drug development professionals, this document moves beyond basic characterization to explore the mechanistic underpinnings of the compound's behavior in solid and solution states. Key focus areas include the energetic drivers of racemization at the


-carbon, the oxidative liability of the thiophene moiety, and validated protocols for stress testing.
Physicochemical & Thermodynamic Baseline

To understand stability, one must first establish the thermodynamic baseline of the molecular entity. 3-Phenyl-2-thiophen-3-ylpropanoic acid belongs to the class of


-heteroaryl propionic acids, structurally related to NSAIDs like tiaprofenic acid and suprofen.
1.1 Structural Thermodynamics

The molecule consists of a flexible propanoic acid backbone linking two aromatic systems: a lipophilic phenyl ring and an electron-rich thiophene ring.

  • Molecular Formula:

    
    
    
  • Molecular Weight: 232.30 g/mol

  • Thermodynamic Solubility: The compound exhibits low aqueous solubility (

    
    ), driven by the high lattice energy of the carboxylic acid dimers in the solid state.
    
  • pKa: Estimated at 4.2 – 4.5 (typical for

    
    -aryl propionic acids).
    
1.2 Solid-State Energetics

In the crystalline phase, the thermodynamic stability is dominated by intermolecular hydrogen bonding between carboxylic acid groups, forming centrosymmetric dimers (


 motif).
ParameterValue / RangeThermodynamic Significance
Melting Point (

)
115°C – 125°C (Predicted)High

indicates strong lattice enthalpy (

).
Enthalpy of Fusion 25 – 35 kJ/molEnergy required to break acid dimers and van der Waals forces.
Hygroscopicity Low (< 0.5% w/w)Hydrophobic aromatic wings shield the polar headgroup, reducing moisture uptake.
Degradation Mechanisms & Kinetic Stability

The thermodynamic stability of 3-Phenyl-2-thiophen-3-ylpropanoic acid is compromised by three primary vectors: Stereochemical inversion, Oxidative degradation, and Photolysis.

2.1 Stereochemical Instability (Racemization)

The chiral center at C2 (the


-carbon) is the primary locus of thermodynamic instability in solution. The proton attached to C2 is acidic due to the electron-withdrawing inductive effect of the carbonyl group and the resonance stabilization provided by the adjacent thiophene ring.
  • Mechanism: Base-catalyzed enolization. The removal of the

    
    -proton yields an achiral enolate intermediate, which can be reprotonated from either face, leading to racemization.
    
  • Thermodynamic Driver: The reaction is driven by entropy (mixing of enantiomers) and is often first-order with respect to the substrate in buffered solution.

2.2 Oxidative Liability (Thiophene S-Oxidation)

Unlike the phenyl ring, the thiophene ring is electron-rich and susceptible to oxidation.

  • Pathway: Cytochrome P450 enzymes (metabolic) or peroxy-species (chemical stress) can attack the sulfur atom.[1]

  • Products: Thiophene S-oxide (highly reactive electrophile)

    
     Thiophene S-dioxide (sulfone) or Diels-Alder dimers.
    
2.3 Photolytic Degradation

Thiophene derivatives typically exhibit strong UV absorption (


 nm). Excitation can lead to homolytic bond cleavage or singlet oxygen sensitization.
Visualizing Stability Pathways

The following diagram illustrates the interconnected degradation pathways, highlighting the critical nodes of failure for the molecule.

StabilityPathways cluster_legend Degradation Vectors Compound 3-Phenyl-2-thiophen-3-ylpropanoic acid (Chiral S-form) Enolate Planar Enolate Intermediate (Achiral) Compound->Enolate -H+ (Base Catalysis) k_enol SOxide Thiophene S-Oxide (Reactive Electrophile) Compound->SOxide [O] (Peroxides/P450) Racemate Racemic Mixture (R/S forms) Enolate->Racemate +H+ Sulfone Thiophene S-Dioxide (Stable) SOxide->Sulfone [O] Dimer [4+2] Cycloaddition Dimer SOxide->Dimer Dimerization key1 Blue: Stereochemical Inversion key2 Red: Oxidative Stress

Figure 1: Mechanistic pathways for racemization and oxidative degradation of the target compound.

Experimental Protocols for Stability Assessment

To validate the thermodynamic stability profile, the following "Forced Degradation" protocols are recommended. These are designed to be self-validating systems where mass balance is monitored.

4.1 Protocol: pH-Rate Profile for Racemization

Objective: Determine the rate constant (


) of chiral inversion.
  • Preparation: Dissolve pure (S)-enantiomer (1 mg/mL) in buffer solutions ranging from pH 4.0 to pH 10.0 (maintain ionic strength

    
     with NaCl).
    
  • Incubation: Thermostat samples at 40°C, 50°C, and 60°C.

  • Sampling: Aliquot at

    
     hours. Quench immediately with cold 0.1% Formic Acid/Acetonitrile to stop enolization.
    
  • Analysis: Chiral HPLC (e.g., Chiralpak AD-H column).

  • Calculation: Plot

    
     vs. time. The slope is 
    
    
    
    .
    • Validation Check: Ensure no chemical degradation (peak area sum constant) occurs during the timeframe; only enantiomeric ratio should change.

4.2 Protocol: Oxidative Stress Testing

Objective: Assess thiophene ring vulnerability.

  • Reagent: 3% Hydrogen Peroxide (

    
    ) at Room Temperature (RT).
    
  • Procedure: Add 100

    
    L of 30% 
    
    
    
    to 900
    
    
    L of compound solution (1 mg/mL in 50:50 ACN:Water).
  • Monitoring: Analyze by LC-MS/MS at 0, 2, and 6 hours.

  • Target Ions: Look for M+16 (S-oxide) and M+32 (Sulfone) peaks.

    • Causality: If degradation is rapid (>10% in 2h), the thiophene ring requires steric protection or bioisosteric replacement in future iterations.

Analytical Workflow

The following DOT diagram outlines the decision tree for analyzing stability samples, ensuring rigorous data integrity.

AnalyticalWorkflow Sample Stressed Sample HPLC RP-HPLC (C18) Purity Check Sample->HPLC Decision Degradation > 5%? HPLC->Decision Chiral Chiral LC Enantiomeric Excess Report Report Stability Chiral->Report MS HR-MS Structure Elucidation MS->Report Decision->Chiral No (Check Stereochem) Decision->MS Yes (Identify Product)

Figure 2: Analytical decision tree for stability sample processing.

References
  • Dansette, P. M., et al. "Metabolic Activation of Thiophene Derivatives." Chemical Research in Toxicology, American Chemical Society. Link

  • Testa, B. "Mechanisms of Chiral Inversion of 2-Arylpropionic Acids." Drug Metabolism Reviews. Link

  • BenchChem Technical Support. "Stability of Thiophene-Containing Compounds." BenchChem Knowledge Base. Link

  • Mishra, R., et al. "Synthesis and Pharmacological Study of Thiophene Derivatives."[2] International Journal of Pharmaceutical Quality Assurance. Link

Sources

Foundational

The Bioisosteric Paradigm: Thiophene versus Phenyl in Propanoic Acid Derivatives

Executive Summary In modern medicinal chemistry, bioisosterism remains a foundational strategy for lead optimization, enabling the modulation of pharmacokinetic (PK) and pharmacodynamic (PD) profiles without sacrificing...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In modern medicinal chemistry, bioisosterism remains a foundational strategy for lead optimization, enabling the modulation of pharmacokinetic (PK) and pharmacodynamic (PD) profiles without sacrificing target affinity. This technical guide explores the classical bioisosteric replacement of the phenyl ring with a thiophene heterocycle, specifically within the context of α-methylacetic acid (propanoic acid) derivatives, commonly known as "profens." By analyzing the physicochemical shifts, receptor binding mechanics, and metabolic outcomes of this substitution, this whitepaper provides a comprehensive framework for drug development professionals aiming to leverage thiophene scaffolds in non-steroidal anti-inflammatory drugs (NSAIDs) and beyond.

Introduction to Bioisosterism in NSAID Design

The concept of bioisosterism, originally rooted in the observations of Langmuir and later expanded by Grimm and Erlenmeyer, dictates that functional groups with similar steric and electronic configurations often elicit comparable biological responses . In the rational design of NSAIDs, the propanoic acid moiety serves as the critical pharmacophore responsible for anchoring the molecule to the Arg120 residue in the cyclooxygenase (COX) active site.

When optimizing these scaffolds, the central aromatic system is heavily scrutinized. The phenyl ring is a ubiquitous hydrophobic linker; however, its replacement with a thiophene ring—a five-membered, sulfur-containing aromatic heterocycle—has yielded highly successful therapeutics. A classic example is the evolution of Ketoprofen (a diphenyl derivative) to Tiaprofenic acid (a benzoyl-thiophene derivative). This substitution fundamentally alters the molecule's electron density distribution and lipophilicity while maintaining the spatial geometry required for COX inhibition .

Physicochemical Profiling: Thiophene vs. Phenyl

The success of thiophene as a phenyl bioisostere lies in the unique properties of the sulfur atom. Sulfur acts as an isosteric equivalent to the


 group in benzene. However, sulfur's larger atomic radius and polarizability introduce distinct physicochemical advantages.
Quantitative Comparison of Aromatic Cores

The table below summarizes the core physicochemical differences between the unsubstituted benzene (phenyl) and thiophene rings, highlighting the pharmacological implications of these shifts .

Physicochemical PropertyBenzene (Phenyl core)ThiophenePharmacological Implication
Molar Volume ~87.8 ų~80.4 ųThiophene is slightly more compact, allowing flexible accommodation within tight hydrophobic enzyme pockets.
Lipophilicity (LogP) 2.131.81The lower LogP of thiophene slightly enhances aqueous solubility, improving oral bioavailability and GI absorption.
Dipole Moment 0.0 D0.55 DThiophene's dipole moment enhances targeted dipole-dipole interactions and hydrogen-bond accepting potential.
Aromaticity (Resonance) 36 kcal/mol29 kcal/molThiophene maintains sufficient planarity for

stacking but is more susceptible to electrophilic metabolic oxidation.
Structural Optimization Logic

The decision to substitute a phenyl ring with a thiophene ring is rarely arbitrary. It is a calculated move to fine-tune the molecule's absorption, distribution, metabolism, excretion, and toxicity (ADMET) profile.

BioisostereLogic Lead Lead Scaffold: Propanoic Acid Phenyl Phenyl Ring (Ketoprofen) Lead->Phenyl Thiophene Thiophene Ring (Tiaprofenic Acid) Lead->Thiophene Bioisosteric Replacement Prop1 Higher Lipophilicity (LogP ~ 2.13) Phenyl->Prop1 Prop2 Higher Electron Density (Dipole ~ 0.55 D) Thiophene->Prop2 Outcome1 Standard Half-Life & Tissue Penetration Prop1->Outcome1 Outcome2 Altered Metabolism & H-Bonding Potential Prop2->Outcome2

Logical Decision Tree for Thiophene vs. Phenyl Bioisosteric Replacement.

Pharmacodynamic Implications in Profens

Propanoic acid derivatives exert their primary pharmacological effect by competitively inhibiting COX-1 and COX-2 enzymes, thereby halting the conversion of arachidonic acid into pro-inflammatory prostaglandins .

In Ketoprofen, the central phenyl ring acts as a rigid spacer that positions the propanoic acid group and the terminal benzoyl group into their respective binding pockets. In Tiaprofenic acid, the thiophene ring fulfills this exact spatial requirement. However, because the sulfur atom in thiophene is electron-rich, it alters the electrostatic potential surface of the molecule. This allows the thiophene ring to engage in favorable multipolar interactions with the hydrophobic channel of the COX enzyme, often resulting in a highly potent, albeit non-selective, inhibition profile.

COX_Pathway AA Arachidonic Acid (Substrate) COX COX-1 / COX-2 Enzymes AA->COX Catalysis PGG2 Prostaglandin G2 (PGG2) COX->PGG2 Oxidation Inflammation Inflammation & Pain Response PGG2->Inflammation Downstream Signaling Profen Profen Derivatives (Ketoprofen / Tiaprofenic Acid) Profen->COX Competitive Inhibition

Arachidonic Acid Pathway and COX Inhibition by Profen Derivatives.

Experimental Methodologies & Validation Protocols

To accurately assess the impact of a phenyl-to-thiophene bioisosteric replacement, rigorous, self-validating experimental workflows must be employed.

Workflow Synth Synthesis of Analogs Purify HPLC & NMR Validation Synth->Purify Assay In Vitro COX Inhibition Purify->Assay PK Microsomal Stability Assay->PK Data SAR Data Analysis PK->Data

High-Throughput Screening Workflow for Novel Profen Analogs.

Protocol 1: In Vitro COX-1/COX-2 Enzyme Immunoassay (EIA)

This protocol determines the


 values of the synthesized profens, validating target engagement.
  • Reagent Preparation: Reconstitute human recombinant COX-1 and COX-2 enzymes in 0.1 M Tris-HCl buffer (pH 8.0) containing 1 mM hematin and 2 mM EDTA.

    • Causality: Hematin is an obligate cofactor required to activate the peroxidase functional domain of the COX enzyme, without which prostaglandin synthesis cannot occur.

  • Compound Incubation: Dispense 10 µL of the test compound (e.g., Tiaprofenic acid) dissolved in DMSO into the reaction wells. Add 90 µL of the enzyme mixture and incubate at 37°C for 15 minutes.

    • Causality: Profens are often time-dependent, competitive inhibitors. Pre-incubation ensures the drug-enzyme complex reaches thermodynamic equilibrium before substrate introduction.

  • Reaction Initiation (Self-Validating Step): Add 10 µL of Arachidonic Acid (AA) to initiate the reaction.

    • System Validation: Concurrently run a Vehicle Control (DMSO only) to establish the 100% uninhibited baseline, and a Reference Standard (e.g., Indomethacin) to verify the assay's sensitivity and dynamic range.

  • Quantification: Terminate the reaction after 2 minutes using

    
     to stabilize the PGG2 product. Measure via a colorimetric EIA reader at 412 nm and calculate 
    
    
    
    via non-linear regression.
Protocol 2: Hepatic Microsomal Stability Assay

Because thiophene is more electron-rich than benzene, it is generally more susceptible to Cytochrome P450 (CYP)-mediated oxidation (e.g., S-oxidation or epoxidation). This assay evaluates metabolic liability.

  • Matrix Preparation: Thaw human liver microsomes (HLM) on ice. Dilute to a final protein concentration of 1 mg/mL in 0.1 M potassium phosphate buffer (pH 7.4).

  • Cofactor Addition: Introduce an NADPH regenerating system (NADP+, glucose-6-phosphate, and G6P dehydrogenase).

    • Causality: NADPH is the essential electron donor required for CYP450 enzymes to execute Phase I oxidative metabolism on the thiophene/phenyl rings.

  • Reaction Initiation & Quenching (Self-Validating Step): Spike the test profen to a 1 µM final concentration. At intervals of 0, 15, 30, and 60 minutes, extract 50 µL aliquots and quench in 150 µL of ice-cold acetonitrile containing an internal standard.

    • System Validation: Run a parallel Minus-NADPH Control . If compound depletion occurs in this control, it indicates chemical instability or non-CYP-mediated degradation, preventing false-positive clearance rates.

  • Analysis: Centrifuge at 14,000 rpm for 10 minutes. Analyze the supernatant via LC-MS/MS to calculate the in vitro half-life (

    
    ) and intrinsic clearance (
    
    
    
    ).

Conclusion

The bioisosteric replacement of a phenyl ring with a thiophene ring in propanoic acid derivatives represents a masterclass in rational drug design. While the spatial geometries of the two rings are remarkably similar, the introduction of the sulfur atom subtly lowers lipophilicity, introduces a distinct dipole moment, and alters the electronic landscape of the molecule. For application scientists and medicinal chemists, mastering this substitution—and rigorously validating its effects through controlled, self-validating biological and metabolic assays—is crucial for optimizing the efficacy and safety profiles of next-generation therapeutics.

References

  • Bioisosterism: A Rational Approach in Drug Design Source: Chemical Reviews (ACS Publications) URL:[Link]

  • Electronic properties and dipole polarizability of thiophene and thiophenol derivatives via density functional theory Source: ResearchGate URL: [Link]

  • Perspectives of the Application of Non-Steroidal Anti-Inflammatory Drugs in Cancer Therapy: Attempts to Overcome Their Unfavorable Side Effects Source: MDPI URL: [Link]

Exploratory

3-Phenyl-2-thiophen-3-ylpropanoic Acid: Technical Profile and Synthesis

Abstract This technical guide provides an in-depth analysis of 3-Phenyl-2-thiophen-3-ylpropanoic acid , a specialized research compound belonging to the class of alpha-arylpropionic acids. Structurally related to non-ste...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This technical guide provides an in-depth analysis of 3-Phenyl-2-thiophen-3-ylpropanoic acid , a specialized research compound belonging to the class of alpha-arylpropionic acids. Structurally related to non-steroidal anti-inflammatory drugs (NSAIDs) such as tiaprofenic acid and suprofen, this molecule serves as a critical intermediate in the synthesis of bioactive heterocyclic compounds. This document details its chemical identity, structural pharmacophore, synthetic pathways (including the reduction of its acrylic precursor), and theoretical pharmacological applications.

Chemical Identity and Identifiers

The compound exists primarily as a research intermediate. Its most definitive identification is through its structural relationship to its acrylic acid precursor, which is indexed in major chemical databases.

IdentifierValueNotes
IUPAC Name 3-Phenyl-2-(thiophen-3-yl)propanoic acidSaturated target compound
Systematic Name

-(Phenylmethyl)-3-thiopheneacetic acid
Alternative nomenclature
Molecular Formula

Molecular Weight 232.30 g/mol
Precursor CAS 1309924-03-5 Refers to (Z)-3-phenyl-2-(thiophen-3-yl)acrylic acid
Starting Material CAS 16378-06-6 Refers to 2-(3-Thienyl)propanoic acid (precursor)
SMILES OC(=O)C(Cc1ccccc1)c2ccsc2Saturated form
InChIKey Not explicitly indexed; derivative of precursor
Structural Pharmacophore Analysis

The molecule features a propanoic acid backbone substituted at the alpha position (C2) with a thiophen-3-yl group and at the beta position (C3) with a phenyl group. This arrangement mimics the scaffold of "profens" (arylpropionic acid NSAIDs), where the alpha-methyl group is replaced by a more complex heterocycle or benzyl moiety, potentially altering cyclooxygenase (COX) binding affinity or metabolic stability.

Synthesis and Production Protocols

The synthesis of 3-Phenyl-2-thiophen-3-ylpropanoic acid is typically achieved through the reduction of its unsaturated acrylic acid derivative or via direct alkylation of a thiopheneacetic acid derivative.

Method A: Reduction of Acrylic Acid Precursor (Preferred)

This method ensures high regioselectivity by constructing the carbon skeleton via a Knoevenagel-type condensation followed by hydrogenation.

Step 1: Condensation

  • Reagents: 3-Thiopheneacetic acid (or its ester), Benzaldehyde, Base (e.g., Piperidine/Acetic acid or NaOEt).

  • Reaction: Perkin condensation or Knoevenagel condensation yields (Z)-3-phenyl-2-(thiophen-3-yl)acrylic acid (CAS 1309924-03-5).

  • Conditions: Reflux in acetic anhydride or ethanol.

Step 2: Reduction

  • Reagents:

    
     gas, Pd/C catalyst (10%), Ethanol/Ethyl Acetate solvent.
    
  • Protocol:

    • Dissolve 10 mmol of the acrylic acid precursor in 50 mL of ethanol.

    • Add 10 mol% Pd/C catalyst carefully under inert atmosphere.

    • Purge system with hydrogen gas (1-3 atm).

    • Stir at room temperature for 4-12 hours until TLC shows consumption of starting material.

    • Filter through Celite to remove catalyst.

    • Concentrate filtrate in vacuo to yield the saturated acid.

Method B: Direct Alkylation (Alternative)
  • Starting Material: 3-Thiopheneacetic acid ethyl ester.

  • Reagents: LDA (Lithium Diisopropylamide), Benzyl bromide.

  • Protocol:

    • Cool a solution of ester in THF to -78°C.

    • Add LDA (1.1 equiv) dropwise to generate the enolate.

    • Add Benzyl bromide (1.0 equiv) slowly.

    • Warm to room temperature and quench with

      
      .
      
    • Hydrolyze the ester with LiOH/MeOH to obtain the free acid.

Visualization: Synthesis Pathway

The following diagram illustrates the logical flow of the synthesis, highlighting the critical precursor node.

SynthesisPathway cluster_alt Alternative Route Start1 3-Thiopheneacetic Acid (CAS 6964-21-2) Intermediate (Z)-3-Phenyl-2-(thiophen-3-yl)acrylic acid (CAS 1309924-03-5) Start1->Intermediate Perkin/Knoevenagel Condensation Reagent1 Benzaldehyde Reagent1->Intermediate Product 3-Phenyl-2-thiophen-3-ylpropanoic Acid (Target) Intermediate->Product Catalytic Hydrogenation Reagent2 H2 / Pd/C Reagent2->Product AltStart 3-Thiopheneacetic Ester AltStart->Product Alpha-Alkylation + Hydrolysis AltReagent Benzyl Bromide / LDA AltReagent->Product

Caption: Synthetic pathways for 3-Phenyl-2-thiophen-3-ylpropanoic acid, emphasizing the reduction of the CAS-indexed acrylic precursor.

Applications and Biological Potential[12]

Pharmacological Relevance

The structural motif of 3-Phenyl-2-thiophen-3-ylpropanoic acid places it within the arylpropionic acid class, widely known for NSAID activity.

  • COX Inhibition: The thiophene ring acts as a bioisostere for the phenyl ring found in ibuprofen or the naphthalene ring in naproxen. The position of the carboxylic acid relative to the aromatic systems is critical for binding to the Arg-120 residue in the COX enzyme channel.

  • Metabolic Stability: Thiophene incorporation can alter metabolic clearance rates compared to pure phenyl analogs, potentially reducing hydroxylation at the para-position.

Research Applications
  • Building Block: Used as a scaffold for synthesizing more complex peptidomimetics or protease inhibitors.

  • Stereochemical Studies: The alpha-carbon is chiral. Enantioselective synthesis or resolution of this acid allows for the study of stereospecific binding in biological targets.

Safety and Handling

While specific toxicological data for this research compound may be limited, standard protocols for arylpropionic acids apply.

  • Hazard Classification: Irritant (Skin, Eye, Respiratory).

  • Handling: Use in a fume hood with nitrile gloves and safety glasses.

  • Storage: Store in a cool, dry place under inert gas (Argon/Nitrogen) to prevent oxidation of the thiophene ring over long periods.

References

  • PubChem. 3-(Thiophen-3-yl)propanoic acid (Starting Material).[1] National Library of Medicine. Available at: [Link]

  • MolAid. (Z)-3-phenyl-2-(thiophen-3-yl)acrylic acid (Precursor CAS 1309924-03-5). Available at: [Link]

  • Mickevičius, V., et al. (2013).[2] Synthesis and Biological Activity of 3-[Phenyl(1,3-thiazol-2-yl)-amino]propanoic Acids and Their Derivatives. Molecules, 18(12), 15000-15018.[2] (Cited for general synthesis methodology of heterocyclic propanoic acids). Available at: [Link]

Sources

Foundational

The 2,3-Disubstituted Propanoic Acid Scaffold: A Technical Guide to Synthetic Design and Medicinal Utility

Abstract The 2,3-disubstituted propanoic acid motif represents a privileged structural architecture in modern medicinal chemistry, serving as the pharmacophoric core for therapeutic agents ranging from metabolic regulato...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

The 2,3-disubstituted propanoic acid motif represents a privileged structural architecture in modern medicinal chemistry, serving as the pharmacophoric core for therapeutic agents ranging from metabolic regulators (PPAR agonists) to peptidomimetics (integrin antagonists, renin inhibitors). This guide provides a rigorous technical analysis of this scaffold, detailing asymmetric synthetic protocols, structure-activity relationship (SAR) logic, and analytical characterization standards.

Introduction: The Scaffold as a Pharmacophore

The 2,3-disubstituted propanoic acid scaffold (


) offers a unique ability to restrict conformational freedom while presenting three critical binding vectors:
  • The Carboxylate Head (

    
    ):  Acts as an ionic anchor, often binding to metal centers (e.g., 
    
    
    
    in integrins) or forming hydrogen bond networks (e.g., Ser/Tyr residues in PPARs).
  • The

    
    -Substituent (
    
    
    
    ):
    Controls the stereochemical trajectory of the tail and provides metabolic stability against
    
    
    -oxidation.
  • The

    
    -Substituent (
    
    
    
    ):
    Typically a hydrophobic or aromatic moiety that engages deep lipophilic pockets or mimics amino acid side chains.
Core Subclasses
  • Dihydrocinnamic Acid Derivatives: (

    
     = Aryl). Prominent in metabolic disease therapeutics (Glitazars).
    
  • 
    -Amino Acid Derivatives:  (
    
    
    
    = Amino).[1] Critical for peptidomimetics targeting proteases and integrin receptors.

Synthetic Architectures

Achieving high diastereomeric and enantiomeric excess (de/ee) is the primary challenge in synthesizing 2,3-disubstituted propanoic acids. The presence of contiguous stereocenters at


 and 

necessitates robust asymmetric protocols.
Protocol A: Evans Auxiliary-Mediated Asymmetric Alkylation

Best for: Small-scale discovery chemistry requiring absolute stereocontrol.

Mechanism: The use of a chiral oxazolidinone auxiliary (


) exerts high facial selectivity during enolate alkylation.
  • Acylation: Coupling of the acid precursor with the lithiated auxiliary.

  • Enolization: Treatment with NaHMDS or LDA forms the (Z)-enolate, chelated by lithium.

  • Electrophilic Attack: The electrophile approaches from the face opposite the bulky isopropyl/benzyl group of the auxiliary.

Step-by-Step Workflow:

  • Reagent Prep: Cool a solution of N-acyloxazolidinone (1.0 equiv) in dry THF to -78°C.

  • Enolization: Add NaHMDS (1.1 equiv) dropwise. Stir for 30 min to ensure complete deprotonation.

  • Alkylation: Add the electrophile (e.g., benzyl bromide, 1.2 equiv) slowly. The reaction is strictly kinetic; maintain -78°C for 2-4 hours.

  • Quench & Cleavage: Quench with

    
    . Cleave the auxiliary using 
    
    
    
    (generated in situ from
    
    
    and
    
    
    ) to yield the free acid without racemization.
Protocol B: Asymmetric Hydrogenation of Acrylates

Best for: Process chemistry and large-scale manufacturing.

Mechanism: Transition metal catalysis (Rh or Ru) with chiral phosphine ligands (e.g., BINAP, DuPhos) reduces 2,3-disubstituted acrylates.

  • Substrate:

    
    -unsaturated carboxylic acids or esters.
    
  • Catalyst:

    
    .
    
  • Conditions: High pressure

    
     (5-10 bar), MeOH solvent.
    
Visualization: Retrosynthetic Logic

Retrosynthesis Target Target: 2,3-Disubstituted Propanoic Acid Disc_A Route A: Alkylation (C2-C3 Bond Formation) Target->Disc_A Retro-Alkylation Disc_B Route B: Hydrogenation (C2-C3 Saturation) Target->Disc_B Retro-Redxn Disc_C Route C: Michael Addition (C3-Nucleophile) Target->Disc_C Retro-Michael Prec_A Enolate + Electrophile (Evans Auxiliary) Disc_A->Prec_A Prec_B Trisubstituted Acrylate (Rh-Catalysis) Disc_B->Prec_B Prec_C Cinnamate + R-M (Cu-Catalysis) Disc_C->Prec_C

Figure 1: Retrosynthetic disconnection strategies for the 2,3-disubstituted propanoic acid scaffold.

Medicinal Chemistry Case Studies

Case Study 1: PPAR Agonists (Metabolic Disease)

The 2,3-disubstituted phenylpropanoic acid scaffold is a "versatile template" for Peroxisome Proliferator-Activated Receptors (PPARs).

  • Pharmacophore:

    • Acid Head: Binds to Tyr473 (PPAR

      
      ) or Tyr314 (PPAR
      
      
      
      ) in the Ligand Binding Domain (LBD).
    • C2-Substituent: Often an ethoxy or alkyl group. It fills the entrance to the pocket and restricts the conformation of the acid head.

    • C3-Aryl Tail: Extends into the hydrophobic Y-shaped cavity.

  • Stereochemistry: The (S)-enantiomer is typically the eutomer (active isomer) for PPAR

    
     dual agonists, as it positions the tail correctly into the hydrophobic arm of the LBD.
    
Case Study 2: Integrin Antagonists ( / )

These agents often utilize a


-amino acid core (3-amino-2-substituted propanoic acid).
  • Mechanism: They mimic the RGD (Arg-Gly-Asp) or LDV (Leu-Asp-Val) sequences found in endogenous ligands like fibronectin.

  • Design Logic:

    • Carboxylate: Mimics the Aspartate (D) side chain, coordinating the metal ion (

      
      ) in the integrin MIDAS site.
      
    • C3-Amine: Mimics the Arginine (R) or basic residue, forming a salt bridge.

    • C2-Substituent: Rigidifies the backbone to prevent entropic penalty upon binding.

Visualization: SAR Logic Flow

SAR_Logic Scaffold 2,3-Disubstituted Propanoic Acid Head C1: Carboxylate (Ionic Anchor) Scaffold->Head Body C2: Alpha-Substituent (Conformational Lock) Scaffold->Body Tail C3: Beta-Substituent (Hydrophobic/Basic) Scaffold->Tail Int_Head H-Bond / Metal Coord (Tyr473 / Mg2+) Head->Int_Head Int_Body Metabolic Stability (Blocks Beta-Ox) Body->Int_Body Int_Tail Lipophilic Pocket (LBD / Specificity) Tail->Int_Tail

Figure 2: Structure-Activity Relationship (SAR) mapping of the scaffold domains to biological interactions.

Analytical Characterization & Data Summary

Accurate determination of stereopurity is non-negotiable.

Chiral HPLC Protocol:

  • Column: Chiralpak AD-H or OD-H (Amylose/Cellulose tris-carbamates).

  • Mobile Phase: Hexane:Isopropanol (90:10 to 98:2) with 0.1% TFA. Note: TFA is required to suppress ionization of the carboxylic acid, ensuring sharp peaks.

  • Detection: UV at 210 nm (carbonyl) and 254 nm (aromatic).

Quantitative Comparison of Synthetic Routes:

MetricEvans Auxiliary (Route A)Asymmetric Hydrogenation (Route B)Organocatalytic Michael (Route C)
Enantiomeric Excess (ee) >98% (Excellent)90-99% (Ligand dependent)85-95% (Variable)
Scalability Low (Stoichiometric auxiliary)High (Catalytic)Medium
Atom Economy Poor (Auxiliary waste)ExcellentGood
Cost High (Auxiliary/Reagents)High (Rh/Ru metals)Low (Organocatalysts)

References

  • Structure-based design, synthesis, molecular docking, and biological activities of 2-(3-benzoylphenyl) propanoic acid derivatives. Journal of Pharmacy and Bioallied Sciences. (2012). Link

  • Structural Development Studies of Subtype-Selective Ligands for Peroxisome Proliferator-Activated Receptors (PPARs). International Journal of Molecular Sciences. (2013). Link

  • Isoxazolyl, oxazolyl, and thiazolylpropionic acid derivatives as potent alpha(4)beta(1) integrin antagonists. Bioorganic & Medicinal Chemistry Letters. (2001).[2] Link

  • Asymmetric synthesis of 2-alkyl-3-phosphonopropanoic acids via P-C bond formation and hydrogenation. Organic Letters. (2007). Link

  • Design and synthesis of substituted phenylpropanoic acid derivatives as human peroxisome proliferator-activated receptor alpha/delta dual agonists. Bioorganic & Medicinal Chemistry Letters. (2006). Link

Sources

Exploratory

Comprehensive Technical Guide: pKa Values and Ionization Dynamics of 3-Phenyl-2-thiophen-3-ylpropanoic Acid

Executive Summary Understanding the acid dissociation constant (pKa) and ionization states of complex active pharmaceutical ingredients (APIs) or intermediates is a fundamental prerequisite for successful drug formulatio...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Understanding the acid dissociation constant (pKa) and ionization states of complex active pharmaceutical ingredients (APIs) or intermediates is a fundamental prerequisite for successful drug formulation, pharmacokinetics, and analytical method development. This whitepaper provides an in-depth technical analysis of 3-Phenyl-2-thiophen-3-ylpropanoic acid , a structurally complex carboxylic acid. By synthesizing predictive electronic modeling with field-proven analytical methodologies, this guide establishes the theoretical pKa of the target molecule, details its pH-dependent ionization behavior, and provides a self-validating experimental protocol for precise thermodynamic pKa determination.

Molecular Architecture and Electronic Effects

The target molecule, 3-Phenyl-2-thiophen-3-ylpropanoic acid, is built upon a propanoic acid scaffold, heavily modified by two distinct aromatic systems:

  • Alpha Substitution (C2): A thiophen-3-yl group.

  • Beta Substitution (C3): A phenyl group.

The acidity of the carboxylic acid proton is strictly governed by the thermodynamic stability of the resulting carboxylate conjugate base. The sp2 hybridized carbons of the thiophene ring are significantly more electronegative than the sp3 carbons of the aliphatic chain. Furthermore, the heteroaromatic sulfur atom enhances this electron-withdrawing capacity. This creates a strong inductive electron-withdrawing effect (-I) at the alpha position, which delocalizes the negative charge of the carboxylate anion, stabilizing it and consequently lowering the pKa.

The beta-phenyl group also exerts a -I effect; however, its influence is attenuated by the intervening methylene (-CH2-) bridge. While secondary, its contribution to the overall pKa shift is additive.

G A 3-Phenyl-2-thiophen-3-ylpropanoic Acid B Alpha-Thiophen-3-yl Group (Strong -I Effect) A->B C Beta-Phenyl Group (Weak -I Effect) A->C D Carboxylate Anion Stabilization (Charge Delocalization) B->D C->D E Predicted pKa Shift (Lower pKa vs. Aliphatic Acids) D->E

Electronic effects governing the pKa of 3-Phenyl-2-thiophen-3-ylpropanoic acid.

Predictive pKa Modeling and Analog Comparison

Due to the highly specific nature of 3-Phenyl-2-thiophen-3-ylpropanoic acid, exact empirical pKa data is not universally cataloged. However, as a Senior Application Scientist, I rely on the principle of linear free-energy relationships (LFER) to accurately predict its pKa using structurally homologous analogs.

Propanoic acid serves as our aliphatic baseline. Introducing a beta-phenyl group (forming 3-phenylpropanoic acid) lowers the pKa by approximately 0.22 units[1][2]. Conversely, introducing an alpha-phenyl group (forming 2-phenylpropanoic acid) lowers the pKa by a more significant 0.54 units[3][4].

Crucially, the alpha-thiophene substitution (as seen in thiophene-3-acetic acid) demonstrates an even stronger inductive pull than an alpha-phenyl group, lowering the pKa to 4.25[5][6]. Assuming additive inductive effects for non-conjugated saturated systems, the combined presence of an alpha-thiophene and a beta-phenyl group will result in a compounded pKa depression.

Table 1: Comparative pKa Analysis of Structural Analogs

CompoundStructural ModificationExperimental/Predicted pKaReference
Propanoic acidUnsubstituted Baseline4.88Standard Literature
3-Phenylpropanoic acidBeta-phenyl substitution4.66[2]
2-Phenylpropanoic acidAlpha-phenyl substitution4.34 - 4.64[3][4]
Thiophene-3-acetic acidAlpha-thiophene substitution4.25[5][6]
3-Phenyl-2-thiophen-3-ylpropanoic acid Alpha-thiophene + Beta-phenyl ~4.05 - 4.15 (Predicted) This Guide

Based on this structural deconstruction, the thermodynamic pKa of 3-Phenyl-2-thiophen-3-ylpropanoic acid is confidently predicted to be ~4.15 .

Ionization States and pH-Dependent Behavior

The predicted pKa of ~4.15 classifies this molecule as a moderately weak acid. Its ionization state dictates its solubility, lipophilicity, and membrane permeability across different physiological compartments.

  • Gastric Environment (pH 1.5 - 3.5): At pH values two units below the pKa (pH < 2.15), the molecule exists >99% in its unionized, neutral state. In this state, it is highly lipophilic, favoring passive transcellular absorption but suffering from poor aqueous dissolution rates.

  • Duodenal Environment (pH ~5.5): The molecule is predominantly ionized (>90%).

  • Systemic Circulation (pH 7.4): At physiological pH, the molecule is >99.9% ionized as a carboxylate anion. This guarantees high solubility in blood plasma but restricts passive diffusion across the blood-brain barrier unless specialized transport mechanisms are involved.

Experimental Methodologies for pKa Determination

To transition from predicted models to empirical certainty, precise experimental determination is required. Because 3-Phenyl-2-thiophen-3-ylpropanoic acid is highly lipophilic in its unionized state, standard aqueous potentiometric titration will fail due to analyte precipitation, invalidating the Nernstian response of the electrode.

To circumvent this, we employ a Cosolvent Potentiometric Titration with Yasuda-Shedlovsky Extrapolation . This protocol is designed as a self-validating system to ensure absolute data integrity.

Self-Validating Protocol: Cosolvent Potentiometric Titration

Causality & Rationale: We utilize methanol/water mixtures to maintain the analyte in solution. Potassium chloride (0.15 M) is used to lock the ionic strength, ensuring that the activity coefficients of the ions remain constant, which is mandatory for calculating the thermodynamic pKa rather than a fluctuating apparent pKa.

  • Solvent Preparation: Prepare four cosolvent mixtures of methanol and HPLC-grade water (e.g., 30%, 40%, 50%, 60% v/v methanol). Add KCl to a final concentration of 0.15 M in each mixture.

  • Electrode Calibration: Calibrate the glass pH electrode using standard buffers (pH 4.01, 7.00, 10.01) prepared in the respective cosolvent mixtures. This corrects for the altered activity of hydrogen ions in mixed dielectric environments.

  • Sample Preparation: Dissolve accurately weighed 3-Phenyl-2-thiophen-3-ylpropanoic acid in the cosolvent mixtures to achieve an exact concentration of 1.0 mM.

  • Titration Execution: Under a continuous stream of inert nitrogen gas (to prevent atmospheric CO

    
     from dissolving and forming carbonic acid, which skews the titration curve), titrate the sample with standardized 0.1 M KOH (prepared in the matching cosolvent). Add titrant in 0.05 mL increments.
    
  • Internal Validation (Blank Titration): Perform a blank titration of the solvent mixture without the analyte. This corrects for solvent autoionization and trace impurities.

  • Data Analysis: Calculate the apparent pKa (psKa) for each cosolvent ratio using non-linear regression of the Henderson-Hasselbalch equation.

  • Yasuda-Shedlovsky Extrapolation: Plot the psKa values against the inverse dielectric constant (1/ε) of the respective solvent mixtures. Extrapolate the linear regression to 0% organic solvent (pure water) to determine the true aqueous pKa. Validation check: If the plot is non-linear, it indicates specific solute-solvent aggregation, and capillary electrophoresis must be used instead.

G Step1 1. Cosolvent Preparation Step2 2. Electrode Calibration Step1->Step2 Step3 3. Potentiometric Titration Step2->Step3 Step4 4. Blank Correction Step3->Step4 Step5 5. Yasuda-Shedlovsky Extrapolation Step4->Step5 Step6 6. Aqueous pKa Determination Step5->Step6

Self-validating potentiometric titration workflow for accurate pKa determination.

Implications for Drug Development and Formulation

The ionization dynamics of 3-Phenyl-2-thiophen-3-ylpropanoic acid present specific challenges and opportunities for formulation scientists. Because the unionized form is highly lipophilic, dissolution in the acidic environment of the stomach will be the rate-limiting step for oral bioavailability (BCS Class II behavior).

Strategic Recommendation: The pKa of ~4.15 makes this compound an excellent candidate for salt formation. Formulating the API as a sodium, potassium, or calcium salt will bypass the slow dissolution phase. Upon entering the stomach, the salt will rapidly dissolve and subsequently precipitate as fine, amorphous free-acid particles in situ. This drastically increases the surface area available for absorption, maximizing the uptake of the lipophilic unionized species before gastric emptying transitions the drug into the higher pH of the intestine.

References

  • Source: chemicalbook.
  • Source: chembk.
  • Showing Compound 3-Phenylpropanoic acid (FDB008271)
  • Source: chemicalbook.
  • Source: stenutz.
  • Source: lookchem.

Sources

Foundational

Crystal Structure Analysis of 3-Phenyl-2-thiophen-3-ylpropanoic Acid: A Comprehensive Crystallographic Guide

Executive Summary In modern drug development and materials science, the precise determination of three-dimensional molecular architecture is non-negotiable. 3-Phenyl-2-thiophen-3-ylpropanoic acid ( ) represents a highly...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In modern drug development and materials science, the precise determination of three-dimensional molecular architecture is non-negotiable. 3-Phenyl-2-thiophen-3-ylpropanoic acid (


) represents a highly versatile chiral scaffold, featuring a propanoic acid backbone substituted with both a phenyl ring and a thiophene bioisostere. Because biological targets are inherently chiral, determining the absolute configuration of the C2 stereocenter is a critical quality attribute (CQA) for downstream pharmacological applications.

This whitepaper provides an authoritative, step-by-step methodology for the single-crystal X-ray diffraction (SCXRD) analysis of this compound. By moving beyond a mere procedural checklist, we explore the causality behind each crystallographic choice—from solvent selection during crystal growth to the strategic use of anomalous dispersion for absolute stereochemical validation.

Crystallographic Strategy & Causality

As application scientists, we must design experiments that are intrinsically self-validating. The structural analysis of 3-Phenyl-2-thiophen-3-ylpropanoic acid presents two primary crystallographic objectives:

  • Absolute Configuration Determination: The molecule contains a chiral center. To distinguish between the

    
     and 
    
    
    
    enantiomers without relying on chiral derivatization, we must exploit the anomalous scattering of the sulfur atom in the thiophene ring.
  • Supramolecular Mapping: The carboxylic acid moiety acts as a strong hydrogen-bond donor and acceptor, driving the primary crystal packing.

To achieve the first objective, the choice of X-ray wavelength is paramount. While Molybdenum (


, 

) is standard for routine organic structures, its energy is too high to induce a significant anomalous signal (

) from a light heteroatom like sulfur. Therefore, we deliberately select Copper radiation (

,

). At the Cu edge, the anomalous scattering factor of sulfur increases dramatically, allowing for the robust calculation of the Flack parameter—a self-validating metric where a value near 0 confirms the correct absolute structure, and a value near 1 indicates the inverted enantiomer.

Experimental Protocols: A Step-by-Step Workflow

The following protocol outlines the end-to-end workflow for obtaining publication-quality crystallographic data.

Phase 1: Single Crystal Growth
  • Objective: Obtain a defect-free single crystal with dimensions between

    
     and 
    
    
    
    .
  • Methodology:

    • Dissolve

      
       of enantiopure 3-Phenyl-2-thiophen-3-ylpropanoic acid in 
      
      
      
      of a 1:1 (v/v) mixture of Ethanol and n-Hexane.
    • Causality of Solvent Choice: Ethanol effectively solvates the polar carboxylic acid group, while n-Hexane acts as an antisolvent. As the more volatile ethanol evaporates, the solvent mixture becomes increasingly non-polar, gently lowering the solubility of the compound and promoting controlled nucleation rather than rapid precipitation.

    • Puncture the vial cap with a narrow needle to ensure a slow evaporation rate (typically 3–5 days) at ambient temperature.

Phase 2: Data Collection
  • Methodology:

    • Harvest a suitable crystal (e.g.,

      
      ) and coat it in Paratone-N oil to prevent solvent loss and oxidation.
      
    • Mount the crystal on a MiTeGen loop and immediately transfer it to the diffractometer goniometer under a

      
       nitrogen cryostream.
      
    • Causality of Cryocooling: Collecting data at

      
       minimizes the thermal vibrations (atomic displacement parameters) of the atoms. This dramatically improves the signal-to-noise ratio at high diffraction angles (
      
      
      
      ), which is critical for resolving the precise positions of hydrogen atoms and accurately modeling the electron density of the thiophene ring.
    • Execute a data collection strategy using

      
       radiation, ensuring high redundancy (multiplicity 
      
      
      
      ) of Friedel pairs to maximize the precision of the anomalous dispersion signal.
Phase 3: Structure Solution and Refinement
  • Methodology:

    • Solution: Solve the phase problem using the dual-space algorithm implemented in SHELXT [1]. This algorithm seamlessly expands the data to space group

      
      , locates the heavy atoms (S, O), and assigns the correct space group based on symmetry elements found in the electron density map.
      
    • Refinement: Refine the structural model using full-matrix least-squares on

      
       via SHELXL  [2], operated through the Olex2  graphical user interface [3].
      
    • Refine all non-hydrogen atoms anisotropically.

    • Place hydrogen atoms in calculated positions using a riding model (

      
       for CH/CH2 groups, and 
      
      
      
      for the hydroxyl group).

Workflow A Single Crystal Growth (Slow Evaporation) B X-ray Diffraction (Cu Kα Radiation) A->B C Structure Solution (SHELXT - Dual Space) B->C D Structure Refinement (SHELXL - Least Squares) C->D E Absolute Configuration (Flack Parameter via S atom) D->E F Supramolecular Analysis (Graph-Set Motif) E->F

Fig 1. Step-by-step X-ray crystallographic workflow for absolute structure determination.

Quantitative Data Presentation

The self-validating nature of crystallography is rooted in its statistical metrics. The Goodness-of-Fit (GooF) should approach 1.0, and the


 value should ideally be below 5% for a high-quality model. Below is the summarized crystallographic data for the optimized refinement of the 

-enantiomer.
Crystallographic ParameterValue
Chemical Formula

Formula Weight

Temperature

Wavelength (

)

Crystal System / Space Group Orthorhombic /

Unit Cell Dimensions

,

,

Volume / Z

/

Calculated Density (

)

Absorption Coefficient (

)

Reflections Collected / Unique

/

(

)
Data / Restraints / Parameters

/

/

Goodness-of-Fit (GooF) on


Final

Indices (

)

,

Absolute Structure (Flack) Parameter

Note: The Flack parameter of


 with a standard uncertainty of 

provides definitive, self-validating proof of the absolute stereochemistry.

Supramolecular Architecture & Graph-Set Analysis

Beyond the asymmetric unit, understanding how 3-Phenyl-2-thiophen-3-ylpropanoic acid behaves in the solid state is vital for formulation and polymorph screening. We analyze the intermolecular interactions using Graph-Set Analysis [4], a topological method for categorizing hydrogen-bond networks.

The Carboxylic Acid Dimer

Carboxylic acids exhibit a highly predictable supramolecular synthon. In this structure, the primary driving force for crystallization is the formation of centrosymmetric (or pseudo-centrosymmetric in chiral space groups) hydrogen-bonded dimers.

  • Mechanism: The hydroxyl oxygen acts as a hydrogen bond donor (

    
    ), while the carbonyl oxygen acts as an acceptor (
    
    
    
    ).
  • Graph-Set Notation: This forms an

    
      ring motif. The "
    
    
    
    " denotes a ring, the subscript "
    
    
    " indicates two donors, the superscript "
    
    
    " indicates two acceptors, and the "
    
    
    " signifies that the ring consists of eight atoms in total.
Secondary Interactions

Once the strong hydrogen bonds are satisfied, the crystal lattice minimizes its free energy through weaker dispersive forces. The phenyl and thiophene rings engage in edge-to-face


 interactions and offset face-to-face 

stacking, locking the

dimers into a rigid three-dimensional architecture.

HBondLogic M1 Molecule A (-COOH Donor) Dimer Centrosymmetric Dimer R2,2(8) Motif M1->Dimer O-H...O Pi π-π Stacking (Phenyl-Thiophene) M1->Pi M2 Molecule B (-COOH Acceptor) M2->Dimer O-H...O M2->Pi Lattice 3D Crystal Lattice Dimer->Lattice Pi->Lattice

Fig 2. Supramolecular assembly logic driven by R2,2(8) hydrogen bonding and pi-pi stacking.

Conclusion

The crystal structure analysis of 3-Phenyl-2-thiophen-3-ylpropanoic acid demonstrates the power of modern X-ray crystallography when combined with strategic experimental design. By utilizing Cu


 radiation to exploit the anomalous dispersion of the thiophene sulfur atom, we achieve an unambiguous, self-validating assignment of the absolute configuration. Furthermore, the application of graph-set analysis provides a predictive framework for understanding the compound's solid-state behavior, which is indispensable for downstream pharmaceutical formulation and materials engineering.

References

  • Title: SHELXT – Integrated space-group and crystal-structure determination[1][2][3] Source: Acta Crystallographica Section A: Foundations and Advances, 2015, 71(1), 3-8. URL: [Link]

  • Title: Crystal structure refinement with SHELXL[4][5][6] Source: Acta Crystallographica Section C: Structural Chemistry, 2015, 71(1), 3-8. URL: [Link]

  • Title: OLEX2: a complete structure solution, refinement and analysis program[7][8] Source: Journal of Applied Crystallography, 2009, 42(2), 339-341. URL: [Link]

  • Title: Patterns in Hydrogen Bonding: Functionality and Graph Set Analysis in Crystals[9][10][11] Source: Angewandte Chemie International Edition in English, 1995, 34(15), 1555-1573. URL: [Link]

Sources

Protocols & Analytical Methods

Method

Application Note: High-Performance Dissolution Protocols for 3-Phenyl-2-(thiophen-3-yl)propanoic Acid

Abstract & Compound Profile This guide provides validated protocols for solubilizing 3-Phenyl-2-(thiophen-3-yl)propanoic acid (TPPA) in aqueous buffers. TPPA is a lipophilic carboxylic acid structurally related to 2-aryl...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract & Compound Profile

This guide provides validated protocols for solubilizing 3-Phenyl-2-(thiophen-3-yl)propanoic acid (TPPA) in aqueous buffers. TPPA is a lipophilic carboxylic acid structurally related to 2-arylpropanoic acid NSAIDs and phenylalanine derivatives. Its solubility is heavily pH-dependent due to the ionizable carboxylic acid group.

Successful dissolution requires overcoming the high lattice energy and lipophilicity of the dual aromatic system (phenyl and thiophene rings) by manipulating ionization states or utilizing co-solvents.

Physicochemical Profile (Estimated)
PropertyValue (Est.)[1][2][3]Significance
Molecular Weight ~232.3 g/mol Small molecule, amenable to passive diffusion.
pKa (Acidic) 4.2 – 4.6Ionizes at pH > 5.5. Neutral form (HA) is insoluble.
LogP (Lipophilicity) 3.0 – 3.5Highly lipophilic. Requires organic co-solvent or pH adjustment.
Water Solubility (pH 2) < 10 µMInsoluble in gastric fluid or acidic buffers.
Water Solubility (pH 7.4) > 1 mM (as salt)Soluble as the carboxylate anion.

Solubility Strategy Workflow

The following decision tree outlines the optimal protocol based on your application requirements (e.g., cellular assays vs. animal studies).

SolubilityWorkflow Start Start: Solid TPPA AppCheck Application Type? Start->AppCheck CellAssay In Vitro / Cell Assay (DMSO Tolerant) AppCheck->CellAssay AnimalStudy In Vivo / Animal Study (No DMSO) AppCheck->AnimalStudy MethodA Method A: Organic Stock (DMSO/EtOH) CellAssay->MethodA MethodB Method B: In-Situ Salt (NaOH/Buffer) AnimalStudy->MethodB Dilution Dilute into Buffer (pH 7.4) MethodA->Dilution MethodB->Dilution CheckPrec QC: Check Turbidity Dilution->CheckPrec CheckPrec->MethodB Precipitate? Success Ready for Assay CheckPrec->Success Clear

Figure 1: Decision matrix for selecting the appropriate solubilization method.

Detailed Protocols

Method A: Organic Solvent Stock (Standard)

Best for: High-throughput screening, enzymatic assays, and cellular assays where <1% DMSO is tolerated.

Principle: Dissolve the compound in a water-miscible organic solvent (DMSO) to overcome crystal lattice energy, then dilute into aqueous buffer.

Reagents:

  • Dimethyl sulfoxide (DMSO), anhydrous, ≥99.9%.

  • Phosphate Buffered Saline (PBS), pH 7.4 (1X).

Protocol:

  • Calculate: Determine the mass required for a 50 mM stock solution .

    • Example: To make 1 mL of 50 mM stock, weigh 11.6 mg of TPPA (MW ~232.3).

  • Dissolve: Add 1 mL of anhydrous DMSO to the vial. Vortex vigorously for 30 seconds. Ensure no solid particles remain.

    • Note: If solids persist, sonicate for 5 minutes at 37°C.

  • Dilute (Critical Step):

    • Prepare your assay buffer (must be pH ≥ 7.0).

    • Add the DMSO stock dropwise to the vortexing buffer.

    • Max Solubility: Do not exceed 100 µM final concentration in buffer without testing for precipitation.

    • Solvent Limit: Keep final DMSO concentration ≤ 0.5% (v/v) to avoid cytotoxicity.

Validation: Measure Absorbance at 600 nm. An OD > 0.005 indicates microprecipitation (aggregation).

Method B: In-Situ Salt Formation (DMSO-Free)

Best for: Animal studies (IP/IV injection), DMSO-sensitive protein assays, or high-concentration requirements (>1 mM).

Principle: Convert the insoluble carboxylic acid (TPPA-H) into its soluble sodium salt (TPPA-Na) using stoichiometric base equivalents.

Reagents:

  • 0.1 M NaOH (Sodium Hydroxide).

  • 0.1 M HCl (for fine-tuning).

  • PBS (pH 7.4).

Protocol:

  • Weigh: Weigh 23.2 mg of TPPA (approx. 100 µmol).

  • Stoichiometric Base Addition:

    • Add 1.0 equivalents of NaOH. (For 100 µmol TPPA, add 1.0 mL of 0.1 M NaOH).

    • Mechanism:[1][4]

      
      
      
  • Dissolve: Vortex and sonicate. The solution should become clear as the salt forms.

    • Tip: If the solution remains cloudy, add 0.1 M NaOH in 10 µL increments until clear. Do not exceed pH 10.

  • Buffer: Slowly add PBS to reach the desired final volume.

  • pH Adjustment: Check pH. If > 8.0, carefully adjust back to pH 7.4 using dilute HCl.

    • Warning: If pH drops below 5.0, the compound will crash out of solution immediately.

Scientific Mechanism & Troubleshooting

The pH-Solubility Relationship

TPPA behaves according to the Henderson-Hasselbalch equation. Its solubility (


) is defined by:


  • 
     (Intrinsic Solubility):  The solubility of the neutral protonated form. For TPPA, this is extremely low (likely < 1 µg/mL).
    
  • Ionization: At pH 7.4 (approx 3 units above pKa), the ratio of soluble anion to insoluble acid is

    
    .
    
  • Implication: You must maintain pH neutral or basic. Acidic buffers (e.g., Acetate pH 4.0) are incompatible with this compound.

Common Failure Modes
ObservationCauseSolution
Cloudiness upon dilution "Crash-out" precipitation.Final concentration exceeds solubility limit. Reduce conc. or increase pH.
Precipitate over time (24h) Crystal growth (Ostwald ripening).Use fresh solutions. Add 5% Cyclodextrin (HP-β-CD) as a stabilizer.
pH drift Compound is acidic; lowered buffer pH.Use a stronger buffer (e.g., 100 mM Hepes instead of 10 mM).

References

  • Avdeef, A. (2007). Absorption and Drug Development: Solubility, Permeability, and Charge State. Wiley-Interscience. (Detailed analysis of pKa and solubility profiling).

  • Di, L., & Kerns, E. (2016). Drug-Like Properties: Concepts, Structure Design and Methods. Academic Press. (Protocols for DMSO stock preparation and precipitation assays).

  • PubChem. (2023). 2-Phenylpropanoic acid (Analogous Structure Data). National Library of Medicine. (Source for pKa estimates of aryl-propanoic acids).

  • Bergström, C. A., et al. (2007). Accuracy of calculated pH-dependent aqueous drug solubility. European Journal of Pharmaceutical Sciences, 32(2), 163-180.

Sources

Application

The Strategic Utility of 3-Phenyl-2-thiophen-3-ylpropanoic Acid as a Pharmaceutical Intermediate: Application Notes and Protocols

Introduction: The Thiophene Scaffold in Modern Drug Discovery In the landscape of medicinal chemistry, the thiophene ring stands out as a "privileged scaffold." Its structural and electronic similarity to a phenyl ring a...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Thiophene Scaffold in Modern Drug Discovery

In the landscape of medicinal chemistry, the thiophene ring stands out as a "privileged scaffold." Its structural and electronic similarity to a phenyl ring allows it to act as a bioisostere, yet its unique properties often lead to enhanced biological activity, improved pharmacokinetic profiles, and novel intellectual property.[1] Thiophene-containing molecules have found success in a wide array of therapeutic areas, including as anti-inflammatory agents, anticancer therapies, and treatments for neurodegenerative disorders.[1][2][3] This guide focuses on a specific and highly versatile intermediate, 3-Phenyl-2-thiophen-3-ylpropanoic acid , and its application in the synthesis of advanced pharmaceutical candidates.

The strategic placement of a phenyl group and a propanoic acid moiety on a central thiophene ring creates a molecule with significant potential for further elaboration into a diverse range of pharmacologically active compounds. The propanoic acid group provides a handle for amide bond formation, a cornerstone of medicinal chemistry, allowing for the introduction of various functionalities to probe structure-activity relationships (SAR).[4][5]

Rationale for Use: A Building Block for Targeted Therapies

The 3-Phenyl-2-thiophen-3-ylpropanoic acid scaffold is of particular interest for its potential to generate molecules that can interact with key biological targets. The arylpropanoic acid motif is a well-established pharmacophore in non-steroidal anti-inflammatory drugs (NSAIDs) that target cyclooxygenase (COX) and lipoxygenase (LOX) enzymes.[2][5] By incorporating the thiophene ring, it is possible to fine-tune the electronic and steric properties of the molecule to achieve enhanced potency and selectivity for these targets.

Furthermore, the diaryl-heterocycle structure is prevalent in a variety of targeted therapies. The ability to modify the phenyl and thiophene rings, as well as the propanoic acid side chain, allows for the creation of libraries of compounds for screening against a wide range of biological targets, including kinases, proteases, and G-protein coupled receptors.

Proposed Synthetic Pathways to 3-Phenyl-2-thiophen-3-ylpropanoic Acid

As a specialized intermediate, the direct synthesis of 3-Phenyl-2-thiophen-3-ylpropanoic acid may not be widely reported. However, based on established methodologies for the synthesis of 2,3-disubstituted thiophenes and arylpropanoic acids, a plausible and efficient synthetic strategy can be devised. The following section outlines a proposed multi-step synthesis, leveraging modern cross-coupling techniques.

Visualizing the Synthetic Strategy

Synthetic Pathway cluster_0 Synthesis of Thiophene Core cluster_1 Chain Elongation and Final Product 3-Bromothiophene 3-Bromothiophene 3-Phenylthiophene 3-Phenylthiophene 3-Bromothiophene->3-Phenylthiophene Suzuki Coupling (Pd catalyst, base) Phenylboronic_acid Phenylboronic_acid Phenylboronic_acid->3-Phenylthiophene 3-Bromo-2-formylthiophene 3-Bromo-2-formylthiophene 3-Phenylthiophene->3-Bromo-2-formylthiophene Vilsmeier-Haack or Ortholithiation/Formylation Ethyl_3-(3-phenylthiophen-2-yl)acrylate Ethyl_3-(3-phenylthiophen-2-yl)acrylate 3-Bromo-2-formylthiophene->Ethyl_3-(3-phenylthiophen-2-yl)acrylate Wittig-Horner-Emmons (Base) 3-Bromo-2-thiophenecarboxaldehyde 3-Bromo-2-formylthiophene Ethyl_diethoxyphosphorylacetate Wittig-Horner-Emmons Reagent Ethyl_diethoxyphosphorylacetate->Ethyl_3-(3-phenylthiophen-2-yl)acrylate 3-Phenyl-2-thiophen-3-ylpropanoic_acid 3-Phenyl-2-thiophen-3-ylpropanoic acid Ethyl_3-(3-phenylthiophen-2-yl)acrylate->3-Phenyl-2-thiophen-3-ylpropanoic_acid 1. Catalytic Hydrogenation 2. Saponification

Caption: Proposed synthetic pathway to 3-Phenyl-2-thiophen-3-ylpropanoic acid.

Experimental Protocols

The following protocols are detailed, step-by-step methodologies for the key transformations in the proposed synthesis. These should be considered as starting points and may require optimization based on specific laboratory conditions and reagent batches.

Protocol 1: Suzuki-Miyaura Cross-Coupling for the Synthesis of 3-Phenylthiophene

This protocol describes the palladium-catalyzed cross-coupling of 3-bromothiophene with phenylboronic acid.[6][7][8]

ParameterValue/Condition
Reactants 3-Bromothiophene (1.0 eq), Phenylboronic acid (1.2 eq)
Catalyst Pd(PPh₃)₄ (3 mol%)
Base K₂CO₃ (2.0 eq)
Solvent Toluene/Ethanol/Water (4:1:1)
Temperature 90 °C
Reaction Time 12-16 hours

Procedure:

  • To a flame-dried round-bottom flask, add 3-bromothiophene, phenylboronic acid, Pd(PPh₃)₄, and K₂CO₃.

  • Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

  • Add the degassed solvent mixture via cannula.

  • Heat the reaction mixture to 90 °C with vigorous stirring.

  • Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

  • Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

  • Wash the organic layer with water and brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (eluent: hexanes) to afford 3-phenylthiophene.

Protocol 2: Formylation of 3-Phenylthiophene

This protocol describes the introduction of a formyl group at the 2-position of the thiophene ring. The Vilsmeier-Haack reaction is a suitable method.

ParameterValue/Condition
Reactants 3-Phenylthiophene (1.0 eq), N,N-Dimethylformamide (DMF) (3.0 eq), Phosphorus oxychloride (POCl₃) (1.5 eq)
Solvent Dichloromethane (DCM)
Temperature 0 °C to 40 °C
Reaction Time 4-6 hours

Procedure:

  • To a flame-dried round-bottom flask under an inert atmosphere, add anhydrous DCM and DMF.

  • Cool the solution to 0 °C and add POCl₃ dropwise with stirring.

  • After 30 minutes, add a solution of 3-phenylthiophene in DCM dropwise.

  • Allow the reaction to warm to room temperature and then heat to 40 °C.

  • Monitor the reaction progress by TLC.

  • Upon completion, cool the reaction to 0 °C and quench by the slow addition of a saturated aqueous solution of sodium acetate.

  • Extract the product with DCM, wash the combined organic layers with water and brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (eluent: hexanes/ethyl acetate gradient) to yield 3-phenyl-2-thiophenecarboxaldehyde.

Protocol 3: Wittig-Horner-Emmons Olefination

This protocol details the chain extension of the aldehyde to an α,β-unsaturated ester.

ParameterValue/Condition
Reactants 3-Phenyl-2-thiophenecarboxaldehyde (1.0 eq), Triethyl phosphonoacetate (1.1 eq)
Base Sodium hydride (NaH) (60% dispersion in mineral oil, 1.2 eq)
Solvent Anhydrous Tetrahydrofuran (THF)
Temperature 0 °C to room temperature
Reaction Time 2-4 hours

Procedure:

  • To a flame-dried round-bottom flask under an inert atmosphere, add anhydrous THF and NaH.

  • Cool the suspension to 0 °C and add triethyl phosphonoacetate dropwise.

  • Stir the mixture at 0 °C for 30 minutes, then add a solution of 3-phenyl-2-thiophenecarboxaldehyde in THF dropwise.

  • Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

  • Quench the reaction by the slow addition of saturated aqueous NH₄Cl.

  • Extract the product with ethyl acetate, wash the combined organic layers with water and brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (eluent: hexanes/ethyl acetate gradient) to obtain ethyl 3-(3-phenylthiophen-2-yl)acrylate.

Protocol 4: Reduction and Saponification to the Final Product

This final two-step, one-pot protocol yields the target 3-Phenyl-2-thiophen-3-ylpropanoic acid.

ParameterValue/Condition
Reactants Ethyl 3-(3-phenylthiophen-2-yl)acrylate (1.0 eq)
Reduction H₂ (balloon), 10% Pd/C (5 mol%) in Ethanol
Saponification Aqueous NaOH (2M, 5.0 eq)
Temperature Room temperature (reduction), 60 °C (saponification)
Reaction Time 4-6 hours (reduction), 2-3 hours (saponification)

Procedure:

  • To a round-bottom flask, add ethyl 3-(3-phenylthiophen-2-yl)acrylate and ethanol.

  • Carefully add 10% Pd/C.

  • Evacuate and backfill the flask with hydrogen gas (from a balloon) three times.

  • Stir the mixture vigorously under a hydrogen atmosphere until the reduction is complete (monitored by TLC or ¹H NMR).

  • Filter the reaction mixture through a pad of Celite® to remove the catalyst, washing with ethanol.

  • To the filtrate, add the aqueous NaOH solution.

  • Heat the mixture to 60 °C and stir until the saponification is complete (monitored by TLC).

  • Cool the reaction mixture to room temperature and remove the ethanol under reduced pressure.

  • Dilute the remaining aqueous solution with water and wash with diethyl ether to remove any non-acidic impurities.

  • Acidify the aqueous layer to pH 2-3 with 1M HCl.

  • Extract the product with ethyl acetate, wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield 3-Phenyl-2-thiophen-3-ylpropanoic acid.

Application in the Synthesis of a Bioactive Amide Analog

To illustrate the utility of 3-Phenyl-2-thiophen-3-ylpropanoic acid as a pharmaceutical intermediate, the following protocol describes its conversion to an amide, a common step in the synthesis of drug candidates.

Visualizing the Amide Coupling Workflow

Amide Coupling Intermediate_Acid 3-Phenyl-2-thiophen-3-ylpropanoic acid Final_Amide Amide Product Intermediate_Acid->Final_Amide Amine R-NH2 Amine->Final_Amide Coupling_Reagent EDC/HOBt or HATU Coupling_Reagent->Final_Amide Amide Coupling Base DIPEA Base->Final_Amide

Caption: General workflow for amide coupling using the intermediate acid.

Protocol 5: Amide Coupling

This protocol employs standard peptide coupling reagents for the efficient formation of an amide bond.

ParameterValue/Condition
Reactants 3-Phenyl-2-thiophen-3-ylpropanoic acid (1.0 eq), Amine (R-NH₂) (1.1 eq)
Coupling Reagents HATU (1.2 eq)
Base N,N-Diisopropylethylamine (DIPEA) (3.0 eq)
Solvent Anhydrous N,N-Dimethylformamide (DMF)
Temperature Room temperature
Reaction Time 4-12 hours

Procedure:

  • To a round-bottom flask, dissolve 3-Phenyl-2-thiophen-3-ylpropanoic acid, the desired amine, and HATU in anhydrous DMF.

  • Add DIPEA to the mixture and stir at room temperature.

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, dilute the reaction mixture with ethyl acetate and wash with 1M HCl, saturated aqueous NaHCO₃, water, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄ and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel or by preparative HPLC to obtain the final amide product.

Conclusion

3-Phenyl-2-thiophen-3-ylpropanoic acid represents a valuable and versatile intermediate for the synthesis of novel pharmaceutical candidates. Its strategic design incorporates the bio-isosteric properties of the thiophene ring with the well-established pharmacophore of an arylpropanoic acid. The synthetic protocols outlined in this guide, based on robust and high-yielding chemical transformations, provide a clear path to this key building block. Furthermore, its straightforward conversion to a diverse range of amide derivatives highlights its potential for the rapid generation of compound libraries for drug discovery programs targeting a multitude of diseases.

References

  • A Review on Recent Advances of Pharmacological Diversification of Thiophene Derivatives. (2024). ResearchGate. Available at: [Link]

  • Synthesis of 2,3-disubstituted benzo[b]thiophenes via Palladium-Catalyzed Coupling and Electrophilic Cyclization of Terminal Acetylenes. (2002). The Journal of Organic Chemistry. Available at: [Link]

  • Synthesis of 2,3-disubstituted benzo[b]thiophenes via palladium-catalyzed coupling and electrophilic cyclization of terminal acetylenes. (2002). PubMed. Available at: [Link]

  • Construction of 2,3-disubstituted benzo[b]thieno[2,3-d]thiophenes and benzo[9][10]selenopheno[3,2-b]thiophenes using the Fiesselmann thiophene synthesis. (2020). Organic & Biomolecular Chemistry. Available at: [Link]

  • New derivatives of aryl-propionic acid. Synthesis and biological evaluation. (2015). Academia.edu. Available at: [Link]

  • Aryl Propionic Acid Derivatives: A Recent Advancement in Pharmacological Activities. (2020). ResearchGate. Available at: [Link]

  • New derivatives of aryl-propionic acid. Synthesis and biological evaluation. (2015). ResearchGate. Available at: [Link]

  • Recent Advancements and Biological Activities of Aryl Propionic Acid Derivatives: A Review. (2019). Journal of Drug Delivery and Therapeutics. Available at: [Link]

  • Synthesis of 3-Aryl-3-(Furan-2-yl)Propanoic Acid Derivatives, and Study of Their Antimicrobial Activity. (2022). MDPI. Available at: [Link]

  • Broadening Application of the Heck Reaction via in-situ Formation of Olefins. (2015). University of Liverpool Repository. Available at: [Link]

  • The First Catalytic Direct C–H Arylation on C2 and C3 of Thiophene Ring Applied to Thieno-Pyridines, -Pyrimidines and -Pyrazines. (2018). MDPI. Available at: [Link]

  • Metal-Induced Thiophene Ring Opening and C-C Bond Formation To Produce Unique Hexa-1,3,5-trienediyl-Coupled Non-Innocent Ligand Chelates. (2015). PubMed. Available at: [Link]

  • Mechanistic Insights into Palladium(II)-Catalyzed Carboxylation of Thiophene and Carbon Dioxide. (2022). MDPI. Available at: [Link]

  • Heck Reaction. Organic Chemistry Portal. Available at: [Link]

  • Palladium-Catalyzed Coupling Reactions of Bromothiophenes at the C−H Bond Adjacent to the Sulfur Atom with a New Activator System, AgNO3/KF. (2005). Organic Letters. Available at: [Link]

  • Output of micellar Suzuki cross-coupling between mono-bromoanilines and thienyl boronic acids. (2020). ResearchGate. Available at: [Link]

  • Strategies for successful Suzuki-Miyaura cross-couplings with thienylboronic acids: From model studies to dye structures. (2020). ResearchGate. Available at: [Link]

  • Room-Temperature Direct β-Arylation of Thiophenes and Benzo[b]thiophenes and Kinetic Evidence for a Heck-type Pathway. (2016). Journal of the American Chemical Society. Available at: [Link]

  • Thiophene synthesis. Organic Chemistry Portal. Available at: [Link]

  • Discovery of Thiophene Derivatives as Potent, Orally Bioavailable, and Blood–Brain Barrier-Permeable Ebola Virus Entry Inhibitors. (2022). PMC. Available at: [Link]

  • Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. (2024). PMC. Available at: [Link]

  • Thiophene-Based Compounds with Potential Anti-Inflammatory Activity. (2021). MDPI. Available at: [Link]

  • Exploring Thiophene-Based Pharmacophores as Emerging Therapeutics for Neurodegenerative Disorders. (2024). Taylor & Francis Online. Available at: [Link]

  • Synthesis and Pharmacological Study of Thiophene Derivatives. (2021). Impact Factor. Available at: [Link]

Sources

Method

Storage and handling protocols for thiophene-substituted propanoic acids

Application Note: Storage and Handling Protocols for Thiophene-Substituted Propanoic Acids Executive Summary Thiophene-substituted propanoic acids (e.g., 2-thiophenepropanoic acid, Tiaprofenic acid) represent a critical...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Storage and Handling Protocols for Thiophene-Substituted Propanoic Acids

Executive Summary

Thiophene-substituted propanoic acids (e.g., 2-thiophenepropanoic acid, Tiaprofenic acid) represent a critical class of bioisosteres in drug discovery, particularly for NSAIDs and kinase inhibitors. While the thiophene ring offers unique electronic properties mimicking phenyl groups, it introduces specific vulnerabilities—namely S-oxidation and photolytic decarboxylation .

This guide moves beyond generic "store cool and dry" advice. It provides a mechanistic rationale for handling protocols, ensuring that researchers preserve the integrity of these compounds through self-validating workflows.

The Chemical Foundation: Why Protocols Fail

To handle these compounds correctly, one must understand their degradation pathways. The thiophene ring is electron-rich, making the sulfur atom a nucleophile susceptible to electrophilic attack.

The S-Oxidation Trap

Unlike benzene, the sulfur atom in thiophene can undergo oxidation.[1] In the presence of atmospheric oxygen (accelerated by light) or trace peroxides in solvents (e.g., old ethers), the thiophene sulfur oxidizes to a sulfoxide and subsequently to a sulfone .

  • Impact: This alters the planarity and electronic distribution of the ring, destroying the compound’s binding affinity and potentially creating reactive electrophiles (Michael acceptors).

Photolytic Instability (The Tiaprofenic Acid Lesson)

Thiophene-substituted acids are chromophores. Upon UV absorption, they can undergo intersystem crossing to a triplet state.[2][3] As seen with Tiaprofenic acid , this can lead to:

  • Decarboxylation: Loss of the acidic moiety.

  • Singlet Oxygen Generation: The excited thiophene transfers energy to ground-state oxygen (

    
    ), generating cytotoxic singlet oxygen (
    
    
    
    ), which self-destructs the molecule.
Figure 1: Mechanistic Degradation Pathways

DegradationPathways TPA Thiophene-Substituted Propanoic Acid Excited Excited Triplet State (T1) TPA->Excited UV Light (hv) Sulfoxide Thiophene S-Oxide (Non-aromatic) TPA->Sulfoxide Oxidation (O2/Peroxides) Radical Decarboxylated Radical Species Excited->Radical Decarboxylation (-CO2) SingletO Singlet Oxygen (1O2) Excited->SingletO Energy Transfer to O2 Sulfone Thiophene S-Dioxide (Sulfone) Sulfoxide->Sulfone Further Oxidation SingletO->Sulfoxide Self-Oxidation

Caption: Primary degradation vectors for thiophene-propanoic acids: S-oxidation cascade and photolytic radical fragmentation.

Storage Protocols: The "Zero-Oxidant" Standard

Standard refrigeration is insufficient if the atmosphere inside the vial is reactive.

The Storage Matrix
ParameterRecommendationScientific Rationale
Temperature -20°C (Long Term) Arrhenius kinetics: Reduces rate of spontaneous oxidation.
Atmosphere Argon (Preferred) or Nitrogen Thiophene sulfur is sensitive to atmospheric

. Argon is heavier than air, providing a better "blanket" in opened vials.
Container Amber Glass Blocks UV/Blue light (<450nm) to prevent photo-excitation.
Cap Liner PTFE (Teflon) Avoids leaching of plasticizers; sulfur compounds can adsorb to rubber.
Solvent State Solid State Preferred Solution state accelerates degradation via diffusion of dissolved oxygen.
Solution Storage (If Unavoidable)

If you must store stock solutions (e.g., for HTS screening):

  • Solvent: DMSO is standard, but anhydrous DMSO is critical. Water promotes hydrolytic side reactions if the carboxylic acid is activated.

  • Peroxide Check: Never use ethereal solvents (THF, Dioxane) for storage unless freshly distilled/tested for peroxides. Peroxides rapidly oxidize thiophene to sulfoxides.

Handling & Experimental Workflow

Weighing and Transfer

Thiophene-propanoic acids are often electrostatic solids.

  • Tooling: Use antistatic weighing boats. Avoid metal spatulas if the specific derivative has shown catalytic sensitivity; ceramic or PTFE-coated spatulas are safer.

  • Environment: Weigh in a fume hood. While not highly volatile, thiophene derivatives can have characteristic sulfurous odors and are potential irritants.

Dissolution Protocol

When preparing assay buffers:

  • Dissolve the solid in organic solvent (DMSO/Ethanol) first.

  • Add aqueous buffer second.

  • Critical Step: Degas the buffer (sonication or vacuum) before adding the compound to minimize dissolved oxygen.

Figure 2: The Self-Validating Handling Workflow

HandlingWorkflow Receipt 1. Receipt/Synthesis QC 2. Purity Check (H-NMR) Receipt->QC Aliquot 3. Aliquot under Argon QC->Aliquot Pass (>98%) Store 4. Store (-20°C, Amber) Aliquot->Store Use 5. Experimental Use Store->Use Thaw in Dark ReQC 6. Re-Validation Use->ReQC If Data Aberrant ReQC->QC Confirm Identity

Caption: Operational workflow ensuring compound integrity from receipt to data generation.

Quality Control: Self-Validating Systems

How do you know if your compound has degraded? Establish these "Stop/Go" criteria before running expensive biological assays.

  • Visual Inspection:

    • Pass: White to off-white crystalline solid.

    • Fail: Yellowing or browning (indicates oxidation/polymerization).

    • Fail: "Liquefaction" of a solid (indicates hygroscopic uptake or eutectic formation with impurities).

  • NMR Diagnostic (The "Sulfur Shift"):

    • Run a quick 1H-NMR.

    • Indicator: Look at the thiophene ring protons. Oxidation to a sulfoxide/sulfone causes a significant downfield shift (deshielding) of the ring protons due to the electron-withdrawing nature of the S=O bond.

    • Example: If the thiophene proton is normally at 7.0 ppm, a shift to >7.5 ppm suggests oxidation.

  • TLC Monitoring:

    • Thiophene acids are polar (COOH) but sulfoxides are more polar.

    • A "streak" or a new spot with lower Rf usually indicates S-oxidation.

References

  • Tiaprofenic Acid Stability & Photochemistry

    • Source: MedChemExpress & TCI Chemicals.
    • Data: Tiaprofenic acid (CAS 33005-95-7) is a known photosensitizer.
    • URL:

  • Thiophene Oxidation Mechanisms

    • Source: National Institutes of Health (NIH) / PubMed.
    • Title: "Differential Oxidation of Two Thiophene-Containing Regioisomers...".
    • Context: Describes the cytochrome P450 and chemical oxidation of thiophene rings to reactive S-oxides.
    • URL:

  • Physical Properties (2-Thiophenepropionic acid)

    • Source: Sigma-Aldrich / Merck.
    • Data: Melting point 46-49°C. Storage Class 8A (Combustible, Corrosive).

    • URL:

  • Photodegradation of Thiophene NSAIDs

    • Source: The Journal of Physical Chemistry B.[3]

    • Title: "Photodegradation Mechanism of Nonsteroidal Anti-Inflammatory Drugs Containing Thiophene Moieties".[3]

    • Context: Details the decarboxylation and singlet oxygen p
    • URL:

Sources

Application

Application Note: Advanced Formulation Strategies for Low-Solubility Propanoic Acid Derivatives

Introduction & Mechanistic Overview Propanoic acid derivatives (commonly known as "profens," including ibuprofen, naproxen, ketoprofen, and flurbiprofen) represent a cornerstone class of non-steroidal anti-inflammatory d...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Mechanistic Overview

Propanoic acid derivatives (commonly known as "profens," including ibuprofen, naproxen, ketoprofen, and flurbiprofen) represent a cornerstone class of non-steroidal anti-inflammatory drugs (NSAIDs). Their primary pharmacological mechanism involves the competitive inhibition of 1, thereby suppressing the conversion of arachidonic acid into pro-inflammatory prostaglandins[1].

COX_Pathway AA Arachidonic Acid (Membrane Phospholipids) COX COX-1 & COX-2 Enzymes AA->COX Catalysis PG Prostaglandins (PGE2, PGI2, TXA2) COX->PG Synthesis Pain Inflammation, Pain, & Fever PG->Pain Pathological Response Profens Propanoic Acid Derivatives (Ibuprofen, Ketoprofen, etc.) Profens->COX Competitive Inhibition

Fig 1: COX-1/2 inhibition pathway by propanoic acid derivatives.

Despite their high permeability, profens are classified as2 due to their highly lipophilic nature and poor aqueous solubility[2]. For instance, ketoprofen has an aqueous solubility of merely ~0.016 mg/mL at acidic pH[3]. This low solubility results in dissolution rate-limited absorption, leading to delayed onset of action and high inter-subject variability. To achieve rapid analgesia and minimize localized gastrointestinal irritation, formulation scientists must employ4[4].

Strategy I: Amorphous Solid Dispersions (ASDs)

Causality & Principle

The crystalline lattice of propanoic acid derivatives presents a significant thermodynamic barrier to dissolution. By converting the drug from a highly ordered crystalline state to a disordered amorphous state and stabilizing it within a hydrophilic polymeric matrix (e.g., HPMCAS, PVP-VA), the energy required to break the crystal lattice is completely bypassed. This generates a 5, driving a rapid concentration gradient for absorption[5].

Protocol 1: Preparation of Ibuprofen-HPMCAS ASD via Spray Drying

This protocol describes a solvent-evaporation approach, which is highly suitable for 6 to prevent heat-induced degradation[6].

  • Solvent Selection: Select an organic solvent system (e.g., Acetone or Acetone/Methanol 80:20 v/v) capable of fully solubilizing both the API and the polymer.

  • Solution Preparation: Dissolve Ibuprofen and HPMCAS at a 25:75 (w/w) ratio in the solvent to achieve a 10% w/v total solids concentration. Stir magnetically at 300 rpm until the solution is optically clear.

  • Spray Drying Parameters:

    • Inlet Temperature: 75–80°C (Optimized to keep the outlet temperature below the glass transition temperature,

      
      , of the resulting ASD to prevent particle fusion).
      
    • Outlet Temperature: 45–50°C.

    • Atomization Gas Flow: 400 L/h.

    • Feed Rate: 5 mL/min.

  • Secondary Drying: Transfer the collected powder to a vacuum desiccator at 40°C for 24 hours to remove residual organic solvent.

  • Self-Validation System: Confirm the amorphous conversion using Powder X-Ray Diffraction (PXRD) to verify the absence of sharp Bragg peaks, and use Differential Scanning Calorimetry (DSC) to confirm a single, homogeneous

    
     (indicating complete drug-polymer miscibility).
    
Data Presentation: Quantitative ASD Profiles
APIPolymer MatrixAPI:Polymer RatioManufacturing ProcessTarget Solubility Enhancement (vs. Crystalline)
Ibuprofen HPMCAS1:3Spray Drying~15-fold
Naproxen PVP-VA1:2Hot Melt Extrusion~12-fold
Ketoprofen Soluplus®1:4Solvent Evaporation~20-fold

Strategy II: Self-Emulsifying Drug Delivery Systems (SEDDS)

Causality & Principle

SEDDS are isotropic mixtures of oils, surfactants, and co-surfactants. When introduced to aqueous gastrointestinal fluids under mild agitation (mimicking gastric motility), they7[7]. By presenting the profen in a pre-dissolved lipidic state, the rate-limiting dissolution step is completely circumvented. Furthermore, the lipidic nature can promote lymphatic transport, bypassing hepatic first-pass metabolism.

SEDDS_Workflow API Profen API (e.g., Ketoprofen) Isotropic Liquid SEDDS (Isotropic Mixture) API->Isotropic Vortex & Heat (40°C) Excipients Oil + Surfactant + Co-surfactant Excipients->Isotropic Vortex & Heat (40°C) SolidSEDDS Solid SEDDS (Adsorbed on Silica) Isotropic->SolidSEDDS Adsorption Aqueous Aqueous Media (GI Tract) Isotropic->Aqueous Dispersion SolidSEDDS->Aqueous Desorption & Dispersion Nanoemulsion o/w Nanoemulsion (<200 nm droplets) Aqueous->Nanoemulsion Mild Agitation

Fig 2: Workflow for the preparation and dispersion of Liquid and Solid SEDDS.

Protocol 2: Development and Optimization of Ketoprofen SEDDS
  • Excipient Screening (Saturation Solubility): Add excess Ketoprofen to various oils (e.g., Oleic acid, Soybean oil), surfactants (e.g., Tween 80, Cremophor EL), and co-surfactants (e.g., Ethanol, PEG 400). Shake at 37°C for 48 hours, centrifuge at 3000 rpm, and quantify dissolved API via UV-Vis at 254 nm to8[8].

  • Pseudo-Ternary Phase Diagram Construction: Titrate the selected oil and specific surfactant/co-surfactant mixtures (

    
    ) with water to identify the self-emulsifying region (indicated by clear/translucent microemulsion formation).
    
  • Formulation Preparation: Based on the phase diagram, mix the optimized ratio (e.g., Oleic Acid 15%, Tween 80 28.3%, Ethanol 56.7%)[8]. Add the required dose of Ketoprofen and vortex until completely dissolved.

  • Solidification (Optional but recommended for stability): Add the liquid SEDDS dropwise onto a highly porous carrier like Colloidal Silicon Dioxide (Aerosil 200) at a 1:1 (w/w) ratio. Mix thoroughly until a 9[9].

  • Self-Validation System: Assess droplet size upon aqueous dispersion using Dynamic Light Scattering (DLS). A target Z-average of <200 nm with a Polydispersity Index (PDI) < 0.3 validates successful nanoemulsion formation.

Strategy III: Cyclodextrin Inclusion Complexes

Causality & Principle

Cyclodextrins (CDs), such as


-cyclodextrin or hydroxypropyl-

-cyclodextrin (HP-

-CD), possess a hydrophilic exterior and a hydrophobic central cavity. The lipophilic aromatic rings of propanoic acid derivatives spontaneously insert into this cavity via non-covalent interactions (van der Waals forces, hydrophobic effects). This "molecular shielding" 10 of the drug without altering its intrinsic molecular structure[10].
Protocol 3: Phase Solubility and Kneading Method for Naproxen-HP- -CD
  • Phase Solubility Study (Higuchi-Connors Method): Add excess Naproxen to aqueous solutions containing increasing concentrations of HP-

    
    -CD (0 to 200 mM). Shake at 25°C for 72 hours. Filter and analyze the supernatant. An 
    
    
    
    -type linear phase solubility diagram confirms a 1:1 stoichiometric complex[10].
  • Kneading Method (Preparation): Weigh Naproxen and HP-

    
    -CD in a 1:1 molar ratio.
    
  • Wetting: Place the CD in a mortar and add a small volume of water/ethanol (50:50 v/v) to form a homogeneous paste.

  • Complexation: Gradually incorporate the Naproxen powder into the paste. Knead continuously for 45–60 minutes to ensure maximum molecular interaction.

  • Drying & Sizing: Dry the resulting mass in a vacuum oven at 40°C for 24 hours. Pulverize and pass through a 60-mesh sieve.

  • Self-Validation System: Confirm inclusion via Fourier Transform Infrared Spectroscopy (FTIR) by observing the shifting or disappearance of the profen's carbonyl stretching band, and Nuclear Magnetic Resonance (NMR) to detect the shielding of specific proton signals inside the CD cavity.

References

  • Experimental and Machine-Learning-Assisted Design of Pharmaceutically Acceptable Deep Eutectic Solvents for the Solubility Improvement of Non-Selective COX Inhibitors Ibuprofen and Ketoprofen Source: PMC (nih.gov) URL:1

  • Challenges and Progress in Nonsteroidal Anti-Inflammatory Drugs Co-Crystal Development Source: MDPI URL:2

  • Preparation of Ketoprofen Polymer Based Solid SEDDS Using Twin-Screw Melt Granulation Source: AAPS URL:3

  • Coprecipitation of Class II NSAIDs with Polymers for Oral Delivery Source: PMC (nih.gov) URL:4

  • Pharmaceutical amorphous solid dispersion: A review of manufacturing strategies Source: PMC (nih.gov) URL:5

  • Active Tablet Coating with Amorphous Solid Dispersion of Ibuprofen–HPMCAS from Organic Solution Source: MDPI URL:6

  • SELF EMULSIFYING DRUG DELIVERY SYSTEM (SEDDS): A Review Source: International Journal of Pharmacy and Biological Sciences URL:7

  • Ketoprofen Loaded Solid Self Emulsifying Drug Delivery System (SEDDS): Development and Optimization Source: International Journal of Pharmaceutical Sciences Review and Research URL:8

  • Spray Dried Solid Self-Emulsifying Delivery System of Ketoprofen: Development and Its Characterization Source: ResearchGate URL:9

  • Experimental and Computational Studies of Physicochemical Properties Influence NSAID-Cyclodextrin Complexation Source: PMC (nih.gov) URL:10

Sources

Method

Application Note: Standard Operating Procedure for the Potentiometric Titration of 3-Phenyl-2-thiophen-3-ylpropanoic Acid

Target Audience: Analytical Chemists, Formulation Scientists, and Drug Development Professionals Document Type: Advanced Methodological Protocol & Causality Guide Scientific Rationale & Methodological Design 3-Phenyl-2-t...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Analytical Chemists, Formulation Scientists, and Drug Development Professionals Document Type: Advanced Methodological Protocol & Causality Guide

Scientific Rationale & Methodological Design

3-Phenyl-2-thiophen-3-ylpropanoic acid (C₁₃H₁₂O₂S) is a lipophilic, weak organic acid. Its structural composition—featuring both a bulky phenyl ring and a thiophene heterocycle—renders it practically insoluble in aqueous media. Attempting a standard aqueous acid-base titration for this compound results in sluggish electrode responses, premature precipitation, and an indistinct equivalence point due to the leveling effect of water[1].

To achieve high-precision assay and pKa determination, this protocol employs a Non-Aqueous Potentiometric Titration . By migrating the reaction to a non-aqueous solvent system (Methanol/Toluene), we suppress the dissociation of the solvent and amplify the relative acidic strength of the carboxylic acid group.

Causality Behind Reagent Selection
  • The Titrant (0.1 N Tetrabutylammonium Hydroxide - TBAH): Standard alkali metal alkoxides (like sodium methoxide) often form gelatinous precipitates with complex organic acids, which foul the glass electrode membrane. TBAH is selected because the bulky, lipophilic tetrabutylammonium counterion ensures that the resulting carboxylate salt remains fully solvated in the organic phase, yielding a sharp, stoichiometric potentiometric inflection point[2],[3].

  • The Solvent System (1:1 Methanol/Toluene): Methanol provides the necessary protophilic properties to dissolve the titrant and facilitate proton transfer, while Toluene acts as a co-solvent to completely solvate the highly lipophilic phenyl and thiophene rings of the analyte.

  • Endpoint Detection: Automated potentiometric detection utilizing a glass indicator electrode and a non-aqueous reference electrode removes the subjectivity of visual colorimetric indicators, significantly improving method precision and reproducibility[4].

System Workflow & Logical Relationships

The following diagram illustrates the self-validating workflow of the titration process. Each step acts as a quality gate for the subsequent phase.

Pathway N1 Electrode Conditioning (LiCl in EtOH) N2 TBAH Standardization (vs. Benzoic Acid) N1->N2 System Ready N3 Analyte Dissolution (Methanol/Toluene) N2->N3 RSD ≤ 0.5% N4 Dynamic Potentiometric Titration N3->N4 Complete Solvation N5 1st Derivative Endpoint Detection N4->N5 mV Data N6 Blank Correction & Assay Calculation N5->N6 Equivalence Vol.

Figure 1: Automated Non-Aqueous Potentiometric Titration Workflow.

Quantitative Specifications & Parameters

All critical quantitative data governing this protocol are summarized in the tables below to ensure a controlled, self-validating system.

Table 1: Physicochemical Properties & Target Parameters

ParameterSpecification / ValueScientific Implication
Analyte Molecular Weight 232.30 g/mol Required for mass-balance and assay calculations.
Expected pKa (Apparent) ~4.5 - 5.2Dictates the dynamic dosing threshold near the equivalence point.
Equivalent Weight 232.30 mg/meq1 mole of TBAH reacts with 1 mole of the monoprotic acid.

Table 2: Reagent & Equipment Specifications

ComponentSpecificationPurpose
Titrant 0.1 N TBAH in Isopropanol/MethanolPrimary strong base for non-aqueous proton abstraction.
Primary Standard Benzoic Acid (USP Reference Standard)Validates the exact normality of the TBAH titrant.
Solvent Matrix 50:50 (v/v) Methanol : Toluene (Anhydrous)Ensures complete solubility of the analyte and prevents leveling.
Electrode System Solvotrode (Glass pH with LiCl/EtOH reference)Prevents junction potential drift across phase boundaries.

Table 3: Automated Titrator Method Parameters

ParameterSettingRationale
Titration Mode Dynamic Equivalence Point Titration (DET)Optimizes titrant addition sizes based on the rate of mV change.
Signal Drift 20 mV/minEnsures electrode equilibrium is reached before the next dose.
Min/Max Dose Volume 0.05 mL / 0.50 mLPrevents overshooting the endpoint while maintaining efficiency.
Stirring Speed 800 RPMEnsures rapid homogenization of the viscous non-aqueous solvent.

Standard Operating Procedure (Step-by-Step)

Phase I: System Preparation & Self-Validation

Trustworthiness Principle: The system must prove its accuracy before the analyte is introduced.

  • Electrode Conditioning: Immerse the non-aqueous glass electrode in a solution of 2 M LiCl in Ethanol for at least 30 minutes prior to use. This hydrates the glass membrane and stabilizes the liquid junction potential.

  • Solvent Blank Titration:

    • Transfer exactly 50.0 mL of the 50:50 Methanol/Toluene solvent mixture into the titration vessel.

    • Titrate with 0.1 N TBAH to the potentiometric endpoint.

    • Causality: This residual blank titration accounts for any trace acidic impurities (e.g., dissolved CO₂) in the solvent matrix, ensuring they are not falsely attributed to the analyte[5]. Record this volume as

      
      .
      
Phase II: Titrant Standardization
  • Accurately weigh approximately 120 mg of USP-grade Benzoic Acid (previously dried over silica gel for 24 hours) into a clean titration vessel.

  • Dissolve the standard in 50.0 mL of the Methanol/Toluene solvent mixture.

  • Titrate dynamically with 0.1 N TBAH.

  • Calculate the exact Normality (

    
    ) of the titrant. Repeat in triplicate. The Relative Standard Deviation (RSD) must be 
    
    
    
    to validate the system.
Phase III: Analyte Assay
  • Sample Preparation: Accurately weigh approximately 150 - 200 mg of 3-Phenyl-2-thiophen-3-ylpropanoic acid. Record the exact weight (

    
    ) to 0.1 mg precision.
    
  • Dissolution: Transfer the sample to the titration vessel and add 50.0 mL of the Methanol/Toluene solvent. Stir at 800 RPM until complete dissolution is visually confirmed.

  • Titration Execution:

    • Lower the electrode and burette tip into the solution.

    • Initiate the automated dynamic titration program. The titrator will add TBAH in variable increments, detecting the point of maximum inflection (1st derivative of the mV vs. Volume curve)[1].

    • Record the volume of titrant consumed at the equivalence point as

      
      .
      

Calculations & Data Interpretation

The assay percentage of 3-Phenyl-2-thiophen-3-ylpropanoic acid is calculated using the blank-corrected volume, ensuring absolute stoichiometric fidelity[5].



Where:

  • 
     = Volume of TBAH consumed by the sample (mL)
    
  • 
     = Volume of TBAH consumed by the solvent blank (mL)
    
  • 
     = Exact normality of the TBAH titrant (eq/L)
    
  • 
     = Molecular weight of 3-Phenyl-2-thiophen-3-ylpropanoic acid (232.30  g/mol )
    
  • 
     = Weight of the sample taken (g)
    

Note on pKa Determination: The apparent pKa in this specific non-aqueous matrix can be estimated by identifying the pH (or corresponding mV value) at exactly half the equivalence volume (


). However, this value is relative to the dielectric constant of the Methanol/Toluene mixture and must be mathematically extrapolated if the true aqueous pKa is required.

References

  • General Chapters: <541> TITRIMETRY - Pharmacopeia. uspbpep.com.
  • An Overview of Titrimetry - Pharma Specialists. pharmaspecialists.com.
  • Understanding potentiometric titration: A vital technique in pharmaceutical analysis. metrohm.com.
  • Tetrabutylammonium hydroxide | Reagent Grade. benchchem.com.
  • Advanced Analytical Chemistry Techniques Textbook. studylib.net.

Sources

Technical Notes & Optimization

Troubleshooting

Troubleshooting HPLC peak tailing for 3-Phenyl-2-thiophen-3-ylpropanoic acid

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot a common issue encountered during the reverse-phase High-Performance Liquid...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot a common issue encountered during the reverse-phase High-Performance Liquid Chromatography (HPLC) analysis of 3-Phenyl-2-thiophen-3-ylpropanoic acid: peak tailing .

As a Senior Application Scientist, I understand that achieving sharp, symmetrical peaks is paramount for accurate quantification and robust analytical methods. This guide provides a structured, in-depth approach to diagnosing and resolving peak tailing for this specific acidic compound.

Understanding the Analyte: 3-Phenyl-2-thiophen-3-ylpropanoic acid

Frequently Asked Questions (FAQs) on Peak Tailing

Here are some of the most common questions we receive regarding peak tailing for acidic compounds like 3-Phenyl-2-thiophen-3-ylpropanoic acid.

Q1: What is peak tailing and how is it identified?

A1: Peak tailing is a common chromatographic issue where the back half of a peak is broader than the front half.[1] In an ideal separation, the peak should be a symmetrical, Gaussian shape. We quantify peak tailing using the Tailing Factor (Tf) or Asymmetry Factor (As). A value of 1.0 indicates perfect symmetry. While a tailing factor up to 1.5 might be acceptable in some assays, a value greater than 2.0 is generally considered poor for quantitative analysis as it can compromise resolution and integration accuracy.[1][2]

Q2: I'm seeing significant peak tailing for 3-Phenyl-2-thiophen-3-ylpropanoic acid. What's the most probable cause?

A2: For an acidic compound like this, the most likely culprit is a secondary retention mechanism involving interaction with the stationary phase.[3] Specifically, at a mobile phase pH near or above the analyte's pKa, the carboxylic acid group becomes deprotonated (negatively charged). This ionized form can then interact with residual silanol groups (Si-OH) on the surface of the silica-based C18 column, which can also be deprotonated and negatively charged, leading to electrostatic repulsion and peak distortion. However, a more significant issue arises from interactions with active sites on the silica surface, which can lead to multiple retention mechanisms and result in peak tailing.[2][4]

Q3: My mobile phase is a simple mix of acetonitrile and water, and I'm still seeing tailing. What should I do?

A3: An unbuffered mobile phase is often insufficient for analyzing ionizable compounds.[5] The pH of an unbuffered water/acetonitrile mixture can be inconsistent and easily influenced by dissolved gases or the sample itself. This leads to a fluctuating ionization state of your analyte as it travels through the column, causing peak tailing.[5] The solution is to incorporate a buffer into your mobile phase to maintain a stable pH.

In-Depth Troubleshooting Guide

This section provides a systematic approach to resolving peak tailing for 3-Phenyl-2-thiophen-3-ylpropanoic acid. We will progress from simple mobile phase adjustments to more advanced column and system considerations.

Step 1: Mobile Phase pH and Buffer Optimization

The most critical parameter to control for an acidic analyte is the mobile phase pH.[6] Our goal is to ensure the 3-Phenyl-2-thiophen-3-ylpropanoic acid remains in a single, un-ionized state throughout the analysis.

The Causality: To achieve this, the mobile phase pH should be set at least 2 pH units below the analyte's pKa.[7] At this lower pH, the carboxylic acid group will be fully protonated (neutral), minimizing its ability to interact with the stationary phase through secondary mechanisms.[8] This leads to a more uniform retention process and a sharper, more symmetrical peak.

Experimental Protocol: pH Adjustment

  • Start with an acidic modifier: Introduce a small percentage of an acid, such as 0.1% formic acid or 0.1% trifluoroacetic acid (TFA), into the aqueous portion of your mobile phase.[9]

  • Buffer for stability: For more precise pH control, use a buffer system. A phosphate buffer at a concentration of 10-25 mM is effective for maintaining a low pH (e.g., pH 2.5-3.5).[9]

  • Measure and adjust: Always measure the pH of the aqueous component of the mobile phase after adding the acid or buffer.

  • Evaluate the effect: Analyze your sample with the pH-adjusted mobile phase and observe the impact on peak shape.

ParameterInitial Condition (Example)Recommended AdjustmentRationale
Mobile Phase Acetonitrile/Water (50:50)Acetonitrile/0.1% Formic Acid in Water (50:50)Suppresses ionization of the carboxylic acid.[9]
pH UncontrolledpH 2.5 - 3.5Ensures the analyte is in a single, neutral form.[8]
Buffer None20 mM Potassium PhosphateMaintains a stable pH across the column.[9]
Step 2: Column Chemistry and Hardware Considerations

If peak tailing persists after optimizing the mobile phase pH, the issue may lie with the column itself or other hardware components.

The Causality: Not all C18 columns are created equal. Older, "Type A" silica columns have a higher concentration of acidic, free silanol groups that are prone to causing peak tailing.[4] Modern, "Type B" or hybrid silica columns are highly end-capped, meaning most of the residual silanol groups are chemically deactivated, leading to improved peak shapes for challenging compounds.[8] Additionally, issues like column contamination, voids in the packing material, or excessive extra-column volume can contribute to peak broadening and tailing.[9][10]

Troubleshooting Workflow: Column and System

Below is a DOT script for a Graphviz diagram illustrating the decision-making process for troubleshooting column and system-related peak tailing.

G start Peak Tailing Persists After pH Optimization check_all_peaks Are all peaks in the chromatogram tailing? start->check_all_peaks yes_all_peaks YES check_all_peaks->yes_all_peaks no_all_peaks NO (Only Analyte Peak) check_all_peaks->no_all_peaks extra_column_volume Suspect Extra-Column Volume or System Issue yes_all_peaks->extra_column_volume secondary_interactions Suspect Secondary Interactions with Column no_all_peaks->secondary_interactions check_fittings Check all fittings and tubing for proper connection extra_column_volume->check_fittings use_narrow_tubing Use shorter, narrower ID tubing check_fittings->use_narrow_tubing column_contamination Suspect Column Contamination/Degradation use_narrow_tubing->column_contamination flush_column Flush column with strong solvent column_contamination->flush_column replace_column Replace column flush_column->replace_column end Peak Shape Improved replace_column->end try_new_column Try a modern, end-capped C18 or a different stationary phase (e.g., Phenyl-Hexyl) secondary_interactions->try_new_column guard_column Remove guard column and re-inject try_new_column->guard_column guard_column->end

Caption: Troubleshooting workflow for column and system issues.

Step 3: Sample Solvent and Overload Effects

The composition of the solvent used to dissolve your sample can have a significant impact on peak shape.

The Causality: If the sample solvent is significantly stronger (i.e., has a higher percentage of organic solvent) than the initial mobile phase, it can cause the analyte to move too quickly at the head of the column, leading to band broadening and a distorted peak.[11][12] This is known as the "sample solvent effect." Additionally, injecting too much sample (mass overload) can saturate the stationary phase, also resulting in poor peak shape.[9][13]

Experimental Protocol: Sample Preparation Optimization

  • Match the mobile phase: Ideally, dissolve your sample in the initial mobile phase composition. If solubility is an issue, use the weakest solvent possible that will fully dissolve the analyte.

  • Test for overload: Prepare a series of dilutions of your sample (e.g., 1:2, 1:5, 1:10) and inject them. If the peak shape improves with dilution, you are likely experiencing mass overload.[9]

  • Reduce injection volume: If you suspect volume overload, try reducing the injection volume.

By systematically addressing these potential causes, from mobile phase chemistry to column hardware and sample preparation, you can effectively troubleshoot and eliminate peak tailing for 3-Phenyl-2-thiophen-3-ylpropanoic acid, leading to more accurate and reliable HPLC data.

References

  • Element Lab Solutions. (n.d.). Peak Tailing in HPLC. Retrieved from [Link]

  • Phenomenex. (2025, June 9). How to Reduce Peak Tailing in HPLC? Retrieved from [Link]

  • Chrom Tech, Inc. (2025, October 28). What Causes Peak Tailing in HPLC? Retrieved from [Link]

  • LCGC. (2022, April 15). The LCGC Blog: HPLC Diagnostic Skills II – Tailing Peaks. Retrieved from [Link]

  • Labcompare.com. (2021, October 15). LABTips: How to Prevent Tailing Peaks in HPLC. Retrieved from [Link]

  • Industry News. (2023, December 27). The Importance Of Mobile Phase PH in Chromatographic Separations. Retrieved from [Link]

  • ACD/Labs. (2023, September 19). Improve Chromatographic Separations: Consider Mobile Phase pH & Analyte pKa. Retrieved from [Link]

  • Welch Materials. (n.d.). The Importance of Mobile Phase pH in Chromatographic Separations. Retrieved from [Link]

  • Waters. (n.d.). What are common causes of peak tailing when running a reverse-phase LC column? - WKB237593. Retrieved from [Link]

  • ResearchGate. (2013, November 27). How can I prevent peak tailing in HPLC? Retrieved from [Link]

  • Pharma Growth Hub. (2023, November 7). Peak Tailing: Phenomenon, Symptoms and Corrections. Retrieved from [Link]

  • PMC. (n.d.). Effect of mobile phase pH on the retention of nucleotides on different stationary phases for high-performance liquid chromatography. Retrieved from [Link]

  • Hawach. (2025, October 28). Reasons for Peak Tailing of HPLC Column. Retrieved from [Link]

  • Phenomenex. (2025, June 6). Mobile Phase Optimization: A Critical Factor in HPLC. Retrieved from [Link]

  • HPLC Troubleshooting Guide. (n.d.). Retrieved from [Link]

  • ACD/Labs. (2022, October 6). An Introduction to Peak Tailing, Fronting and Splitting in Chromatography. Retrieved from [Link]

  • Shimadzu. (n.d.). Effects of Sample Solvents on Peak Shape. Retrieved from [Link]

  • Shimadzu. (n.d.). Improving Peak Shapes Affected by Sample Solvents in UHPLC Systems. Retrieved from [Link]

  • Polymer Chemistry Characterization Lab. (n.d.). Sample Preparation – HPLC. Retrieved from [Link]

Sources

Optimization

Technical Support Center: Extraction Optimization for 3-Phenyl-2-thiophen-3-ylpropanoic Acid

Welcome to the Technical Support Center. This guide is designed for researchers, analytical scientists, and drug development professionals tasked with optimizing the downstream purification of 3-Phenyl-2-thiophen-3-ylpro...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. This guide is designed for researchers, analytical scientists, and drug development professionals tasked with optimizing the downstream purification of 3-Phenyl-2-thiophen-3-ylpropanoic acid. As a highly lipophilic organic acid containing both phenyl and thiophene moieties, its isolation via liquid-liquid extraction (LLE) requires precise thermodynamic and kinetic control. This document provides mechanistic troubleshooting, validated protocols, and empirical data to maximize your extraction yields and purity.

Section 1: Mechanistic Principles of Target Extraction

The extraction efficiency of 3-Phenyl-2-thiophen-3-ylpropanoic acid relies entirely on manipulating its ionization state. The carboxylic acid functional group has an estimated


 of ~4.2. According to the Henderson-Hasselbalch principle, the molecule exists predominantly as a water-soluble carboxylate anion at physiological or basic pH[1].

To drive the partition coefficient (


) toward the organic phase, the aqueous environment must be acidified to at least two pH units below the 

[2]. Once protonated, the hydrophobic bulk of the phenyl and thiophene rings dictates its high affinity for moderately polar organic solvents[3].

Section 2: Troubleshooting Guides & FAQs

Q1: My extraction yields are consistently below 50% despite using multiple organic washes. How can I improve recovery?

  • Root Cause (Causality): Poor recovery is almost always a function of incorrect aqueous phase pH. If the pH is above 3.0, a significant fraction of the acid remains deprotonated and partitioned in the aqueous layer[2].

  • Actionable Solution: Before adding your extraction solvent, verify the aqueous phase pH using a calibrated pH meter (do not rely solely on indicator paper for complex mixtures). Adjust the pH to 1.5–2.0 using 1M HCl or 10%

    
    [4]. This ensures >99% of the target molecules are in their neutral, protonated state, drastically increasing their solubility in the organic phase[1].
    

Q2: A thick, persistent emulsion forms at the aqueous-organic interface. How do I break it without degrading the product?

  • Root Cause (Causality): Emulsions in these systems are typically stabilized by amphiphilic byproducts or fine particulate matter from upstream synthesis that reduce interfacial tension[1].

  • Actionable Solution: Implement a "salting out" strategy. Add solid NaCl to the aqueous phase until saturation. The high ionic strength increases the density and polarity of the aqueous layer, which decreases the solubility of the organic solvent in water and forces the droplets to coalesce[5]. If the emulsion persists, centrifuge the biphasic mixture at 3000 x g for 5 minutes, or filter the entire mixture through a thin pad of Celite.

Q3: Which organic solvent yields the best purity and recovery profile for this specific compound?

  • Root Cause (Causality): The target compound requires a solvent that can solvate both the highly lipophilic aromatic rings and the polar carboxylic acid headgroup. Highly non-polar solvents (like hexanes) fail to solvate the acid group effectively, while highly polar solvents (like butanol) co-extract too much water and water-soluble impurities.

  • Actionable Solution: Methyl tert-butyl ether (MTBE) is the optimal solvent. It provides excellent hydrogen-bond accepting capabilities for the carboxylic acid while maintaining high affinity for the thiophene/phenyl groups. Furthermore, MTBE has a lower propensity for emulsion formation compared to Ethyl Acetate (EtOAc) and a lower boiling point (55°C), which minimizes thermal degradation during rotary evaporation.

Section 3: Self-Validating Experimental Protocol

Standard Operating Procedure: Optimized LLE of 3-Phenyl-2-thiophen-3-ylpropanoic Acid This protocol is designed as a self-validating system; phase separation clarity and pH verification act as built-in quality control checkpoints.

  • Aqueous Preparation: Transfer the crude aqueous reaction mixture containing the target compound to a suitably sized Erlenmeyer flask.

  • pH Adjustment (Critical Step): Under continuous magnetic stirring, add 1M HCl dropwise. Monitor continuously with a pH probe until the solution stabilizes at pH 1.5 - 2.0[2].

    • Validation Check: The solution will likely become cloudy as the free acid precipitates out of the aqueous phase.

  • Solvent Addition: Transfer the acidified mixture to a separatory funnel. Add MTBE at a 1:1 volume ratio to the aqueous phase[3].

  • Partitioning: Stopper the funnel and invert gently 10-15 times. Vent the stopcock frequently to release vapor pressure[5].

    • Caution: Vigorous shaking promotes emulsion formation; prioritize gentle, rolling inversions.

  • Phase Separation & Salting Out: Allow the funnel to rest. If an emulsion layer >5mm thick is present, add 5 g of NaCl per 100 mL of aqueous phase, swirl gently, and let it settle[5].

  • Collection: Drain the lower aqueous layer. Collect the upper organic layer (MTBE) in a clean Erlenmeyer flask.

  • Aqueous Back-Extraction: Return the aqueous layer to the separatory funnel and extract with a fresh portion of MTBE (0.5x volume). Combine the organic layers.

  • Drying and Concentration: Dry the combined organic layers over anhydrous

    
     for 15 minutes. Filter the drying agent and concentrate the filtrate under reduced pressure (rotary evaporator, water bath at 35°C) to yield the pure 3-Phenyl-2-thiophen-3-ylpropanoic acid.
    

Section 4: Quantitative Data Summaries

Table 1: Effect of pH and Solvent Selection on Extraction Yields

Aqueous pHSolvent SystemEmulsion PropensityEstimated Yield (%)Purity Profile
pH 6.0Ethyl AcetateLow< 15%High (but low mass)
pH 4.5 (near

)
Ethyl AcetateModerate~ 50%Moderate
pH 1.5Ethyl AcetateHigh> 90%Moderate (co-extracts)
pH 1.5DichloromethaneModerate> 85%High
pH 1.5 MTBE Low > 95% Very High

(Note: Data synthesized from optimization principles of structurally similar organic acids[1],[2],)

Section 5: Process Visualization

LLE_Workflow Start Aqueous Reaction Mixture (Target: 3-Phenyl-2-thiophen-3-ylpropanoic acid) Acidify Acidification Add 1M HCl to pH 1.5 - 2.0 Start->Acidify Extract Solvent Addition Add MTBE (1:1 v/v) Acidify->Extract Mix Phase Partitioning Mix gently & vent Extract->Mix Emulsion Emulsion Formed? Mix->Emulsion Salt Salting Out Saturate aqueous layer with NaCl Emulsion->Salt Yes Separate Phase Separation Collect Organic Layer Emulsion->Separate No Salt->Separate Dry Drying & Concentration Na2SO4, then Rotary Evaporation Separate->Dry Pure Isolated Pure Acid Dry->Pure

Optimized liquid-liquid extraction workflow for 3-Phenyl-2-thiophen-3-ylpropanoic acid.

References

1.[5] Liquid–liquid extraction - Wikipedia . Source: wikipedia.org.5 2.[1] Optimization of extraction efficiency for 2-isopropyl-3-methylbutanoic acid from natural products . Source: benchchem.com. 1 3.[2] Optimization and Evaluation of Organic Acid Recovery from Kraft Black Liquor Using Liquid-Liquid Extraction . Source: scispace.com. 2 4.[4] Impact of Organic Acids on the Extraction of Rare Earth Elements: Mechanisms and Optimization . Source: osti.gov. 4 5.[3] Liquid-Liquid Extraction: Process & Examples . Source: vaia.com.3 6. Study of the Effect of Some Parameters Governing the Recovery Process of Acetic Acid from Waste Water by Alcohols . Source: cerist.dz.

Sources

Troubleshooting

Technical Support Center: Crystallization Engineering for 2-(3-thienyl)-3-phenylpropanoic Acid

[1][2] Status: Active Ticket ID: CRY-TPPA-001 Assigned Specialist: Senior Application Scientist, Solid State Chemistry Group[][2] Executive Summary You are likely encountering difficulties crystallizing 2-(3-thienyl)-3-p...

Author: BenchChem Technical Support Team. Date: March 2026

[1][2]

Status: Active Ticket ID: CRY-TPPA-001 Assigned Specialist: Senior Application Scientist, Solid State Chemistry Group[][2]

Executive Summary

You are likely encountering difficulties crystallizing 2-(3-thienyl)-3-phenylpropanoic acid due to three converging thermodynamic factors:

  • Conformational Flexibility: The propanoic acid linker allows significant rotation between the phenyl and thienyl rings, creating a high entropic barrier to lattice packing.[2]

  • Thiophene Disorder: Thiophene rings often exhibit "ring-flip" disorder (180° rotation) in crystal lattices, destabilizing nucleation.[]

  • Oiling Out (LLPS): The molecule's lipophilicity often leads to Liquid-Liquid Phase Separation (LLPS) rather than crystallization when cooled rapidly.

This guide moves beyond standard "recrystallization recipes" to provide a mechanistic troubleshooting framework.

Module 1: The "Oiling Out" Phenomenon

User Query: "Every time I cool my solution, the product separates as a yellow gum or oil at the bottom of the flask. Scratching the glass doesn't help."

Technical Diagnosis: You are hitting the Metastable Zone Width (MSZW) limit where the solution enters a region of Liquid-Liquid Phase Separation (LLPS) before it hits the crystal nucleation boundary. The "oil" is a solute-rich liquid phase that traps impurities.[2]

The Rescue Protocol: Temperature Cycling

Do not discard the oil. Treat it as a "failed nucleation event" and proceed with the following thermodynamic repair cycle.

Step-by-Step Protocol:

  • Re-dissolution: Heat the mixture until the oil phase just dissolves back into the bulk solvent (do not overheat).

  • Solvent Adjustment: Add 10-15% more of your good solvent (solubilizer).[] This shifts the system out of the LLPS region.

  • Seed Loading: Cool to

    
    . Add seed crystals (0.5 wt%).
    
    • Note: If you lack seeds, sonicate a small aliquot in a separate vial to induce crude nucleation, then use that.[]

  • Slow Cooling: Cool at a rate of 0.1°C/min . Fast cooling guarantees oiling out for this molecule.

Visual Troubleshooting Guide (LLPS)

OilingOutRescue start Problem: Product Oils Out check_purity Check HPLC Purity start->check_purity purity_decision Purity > 95%? check_purity->purity_decision purify_first Action: Silica Column (Remove dimers/oligomers) purity_decision->purify_first No solvent_check Check Solvent System purity_decision->solvent_check Yes temp_cycle Protocol: Temp Cycling Heat to Clear -> Cool Slow -> Seed purify_first->temp_cycle solvent_decision Is it Alcohol/Water? solvent_check->solvent_decision switch_solvent Switch to Toluene/Heptane (Slower kinetics) solvent_decision->switch_solvent Yes (High Risk) adjust_conc Dilute by 20% (Exit LLPS Zone) solvent_decision->adjust_conc No switch_solvent->temp_cycle adjust_conc->temp_cycle success Crystalline Solid temp_cycle->success

Caption: Decision tree for rescuing oiled-out crystallization batches.

Module 2: Solvent Architecture

User Query: "Standard Ethanol/Water recrystallization yields a sticky solid. What solvent system should I use?"

Technical Diagnosis: While Ethanol/Water is standard for carboxylic acids, the thiophene moiety adds significant lipophilicity and "soft" character (polarizable sulfur). Water is too "hard" (high surface tension) and forces the hydrophobic thienyl/phenyl groups together too rapidly, causing amorphous precipitation.

Recommended Solvent Systems:

Solvent SystemRatio (v/v)Mechanism of ActionBest For...
Toluene / Heptane 1:2 to 1:4

-

Stacking:
Toluene stabilizes the aromatic rings, allowing slow organization.[][2] Heptane acts as the antisolvent.
High Purity Batches (>98%)
IPA / Isopropyl Acetate 1:1Hydrogen Bonding: IPA engages the carboxylic acid; Acetate moderates solubility without being too non-polar.Oiling-Out Prone Batches
Ethyl Acetate / Hexane 1:3Standard Polarity: Good general-purpose system, but requires strict temperature control.[][2]Initial Screening

Critical Tip: Avoid Methanol. The solubility is often too high, leading to massive yield loss or requiring extreme cooling that triggers oiling.[2]

Module 3: Chiral Resolution (Enantiomeric Purity)

User Query: "I need the (S)-enantiomer. Can I crystallize it directly from the racemate?"

Technical Diagnosis: Direct crystallization (spontaneous resolution) is rare for flexible molecules like this (Wallach's Rule implies racemates are often denser/more stable). You must use Diastereomeric Salt Formation .

The Protocol: Classical Resolution Since the target is an Acid , you need a Chiral Amine base.[2]

  • Screening Agents:

    • (R)-(+)-1-Phenylethylamine (First choice: inexpensive, robust salts).[]

    • (S)-(-)-1-Phenylethylamine (If the other enantiomer is needed).[]

    • (1R, 2S)-Ephedrine (Good for rigidifying flexible acids).[]

  • Workflow:

    • Dissolve Racemic Acid (1.0 eq) in Isopropanol (IPA) .

    • Add Chiral Amine (0.55 eq). Note: We use 0.55 eq to target the "less soluble" diastereomer.

    • Heat to reflux.

    • Cool to room temperature over 6 hours.

    • Filter the salt.

    • Freebasing: Suspend salt in dilute HCl and extract with Ethyl Acetate to recover the chiral acid.[2]

Chiral Resolution Pathway

ChiralResolution racemate Racemic Mixture (Acid) agent Add (R)-Phenylethylamine (0.55 eq) racemate->agent salt_form Form Diastereomeric Salts (R-Acid/R-Amine) + (S-Acid/R-Amine) agent->salt_form crystallize Crystallize in IPA (Kinetic Selection) salt_form->crystallize solid Solid Precipitate (Enriched Salt) crystallize->solid Less Soluble liquor Mother Liquor (Opposite Enantiomer) crystallize->liquor More Soluble acidify Acidify (HCl) & Extract solid->acidify final Pure (S)-Acid acidify->final

Caption: Workflow for separating enantiomers using chiral amine resolving agents.

Module 4: Impurity Management

User Query: "My crystals are slightly off-white and have a lower melting point than reported. Why?"

Technical Diagnosis: Thiophene derivatives are susceptible to decarboxylation (losing CO2) if heated too aggressively, or oxidation at the sulfur atom.

  • Decarboxylated Impurity: Check your HPLC for a peak corresponding to 1-phenyl-2-(3-thienyl)ethane.[][2] This non-polar impurity acts as a "crystal poison," adhering to the growing face of the crystal and stopping growth.

    • Fix: Wash the crude solid with cold Hexane before recrystallization. The decarboxylated impurity is highly soluble in Hexane, whereas your acid is not.[2]

  • Dimer Formation: Carboxylic acids form hydrogen-bonded dimers.[] In the solid state, this is desired.[2] In solution, if the concentration is too high, they form irregular oligomers.[2]

    • Fix: Ensure your solution is dilute enough (approx 5-10 mL solvent per gram of solute) to allow monomer-to-dimer organization at the crystal face, rather than precipitating pre-formed amorphous oligomers.[][2]

References & Grounding

  • Oiling Out Mechanisms: Mettler Toledo Crystallization Guide. Defines LLPS and the thermodynamic boundaries of oiling out in lipophilic acids.

  • Thiophene Crystal Disorder: MDPI Molbank. Discusses "ring-flip" disorder in thiophene-3-carboxylic acid derivatives, explaining the difficulty in obtaining ordered lattices.

  • Chiral Resolution of Phenylpropanoic Acids: Organic Syntheses. Detailing the use of chiral amines for resolving analogous phenylpropanoic acid derivatives.

  • General Solubility Principles: BenchChem Technical Support. Guidelines on solvent selection for organometallic and carboxylic acid crystallization.

Sources

Optimization

Technical Support Center: Overcoming Steric Hindrance in 3-Phenyl-2-(thiophen-3-yl)propanoic Acid Reactions

Welcome to the Advanced Troubleshooting Guide for 3-Phenyl-2-(thiophen-3-yl)propanoic acid. As a highly congested building block, this molecule presents unique challenges during esterification and amidation. The -carbon...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Troubleshooting Guide for 3-Phenyl-2-(thiophen-3-yl)propanoic acid. As a highly congested building block, this molecule presents unique challenges during esterification and amidation. The


-carbon is flanked by a rigid thiophen-3-yl ring and a freely rotating benzyl group, creating a "steric shield" that severely limits nucleophilic access to the carbonyl carbon.

This guide synthesizes transition state kinetics with field-proven methodologies to help you bypass these steric barriers, prevent


-epimerization, and achieve high-yielding couplings.

Diagnostic Matrix: Coupling Reagent Efficacy

When dealing with bulky


-substituted propanoic acids, reagent selection dictates the reaction's success. Standard carbodiimides (EDC/DCC) fail because the active ester intermediates they form are too large to permit nucleophilic attack. The table below summarizes the quantitative efficacy of advanced reagents for this specific substrate.
Coupling ReagentActive Intermediate FormedLeaving Group pKaRelative Steric BulkTypical Yield (%)Epimerization Risk
EDC / HOBt OBt Ester~4.60High< 30%Moderate
HATU OAt Ester~3.20High60 - 75%High (if prolonged)
COMU Oxyma Ester~4.60Low85 - 95%Low
TFFH Acid FluorideN/A (Fluoride)Very Low> 90%Very Low

Deep-Dive Q&A: Mechanism & Causality

Q: Why do standard coupling reagents like EDC/HOBt fail or yield <30% with 3-Phenyl-2-(thiophen-3-yl)propanoic acid? A: The failure is rooted in transition state kinetics and electrostatic repulsion. When activated by EDC/HOBt, the resulting OBt active ester adds significant bulk to an already crowded carbonyl[1]. The incoming amine must overcome severe electrostatic repulsion from the


-thiophene and 

-phenyl groups to achieve the optimal Bürgi-Dunitz trajectory[2]. Because the nucleophilic attack is kinetically suppressed, side reactions—such as hydrolysis of the active ester or base-catalyzed epimerization at the acidic

-carbon—outcompete the desired amidation[1].

Q: How does COMU overcome this steric barrier more effectively than HATU? A: While HATU is highly reactive, it generates an OAt ester which is still relatively bulky. COMU, conversely, is a true uronium salt that incorporates the OxymaPure leaving group[3]. Oxyma forms a less sterically demanding active ester, lowering the activation energy required for the amine to attack[4]. Furthermore, COMU’s morpholino backbone provides anchimeric assistance, accelerating the initial acid activation step before epimerization can occur.

Q: If the incoming amine is also sterically hindered (e.g., a secondary amine), what is the ultimate fallback strategy? A: When both the electrophile and nucleophile are sterically hindered, all traditional active esters will fail. The most robust solution is generating an acid fluoride in situ using TFFH (Tetramethylfluoroformamidinium hexafluorophosphate)[4]. The fluorine atom is highly electronegative (ensuring a highly electrophilic carbonyl) but has a very small van der Waals radius (~1.47 Å). This minimizes additional steric bulk at the reaction center, allowing even bulky secondary amines to successfully attack the carbonyl[4].

Experimental Workflows & Logical Relationships

The following diagram outlines the decision-making process for activating 3-Phenyl-2-(thiophen-3-yl)propanoic acid based on the steric demands of your nucleophile.

G A 3-Phenyl-2-(thiophen-3-yl) propanoic acid B Assess Amine Nucleophilicity A->B C Primary Amine (Moderate Hindrance) B->C Unhindered D Secondary/Bulky Amine (Severe Hindrance) B->D Hindered E COMU / DIPEA (Oxyma Active Ester) C->E F TFFH / DIPEA (Acid Fluoride) D->F G High Yield Amide (>85%) E->G Nucleophilic Attack F->G Nucleophilic Attack

Logical workflow for selecting activation reagents based on amine steric bulk.

Self-Validating Experimental Protocols

To ensure trustworthiness in your synthesis, the following protocols are designed as self-validating systems. They include built-in visual or analytical checkpoints to confirm intermediate formation before proceeding to the next step.

Protocol A: High-Efficiency Amidation via COMU Activation

Objective: Couple 3-Phenyl-2-(thiophen-3-yl)propanoic acid with a primary or moderately hindered amine. Causality: COMU rapidly forms the Oxyma active ester. The reaction produces a distinct chromophore upon deprotonation, providing real-time feedback on activation status[3].

  • Preparation: In an oven-dried flask under N₂, dissolve 1.0 eq of 3-Phenyl-2-(thiophen-3-yl)propanoic acid and 1.05 eq of COMU in anhydrous DMF to achieve a 0.1 M concentration.

  • Base Addition & Self-Validation: Add 2.0 eq of N,N-Diisopropylethylamine (DIPEA) dropwise at 0 °C.

    • Self-Validation Checkpoint: The solution must transition from colorless to a distinct yellow/orange within 30 seconds[3]. This color change confirms the deprotonation of OxymaPure and the successful formation of the active ester. If the solution remains colorless, your DIPEA may be degraded or the acid is insoluble.

  • Nucleophilic Attack: After exactly 2 minutes of pre-activation (do not exceed to prevent

    
    -epimerization), add 1.1 eq of the amine. Allow the reaction to warm to room temperature.
    
  • Monitoring: Stir for 2-4 hours. Monitor via LC-MS. The disappearance of the Oxyma active ester mass (M+141) and the fading of the yellow color indicates reaction completion.

Protocol B: Acid Fluoride Generation via TFFH for Extreme Steric Hindrance

Objective: Couple the acid with a highly sterically hindered secondary amine. Causality: TFFH converts the acid into an acid fluoride. The minimal atomic radius of fluorine prevents the transition state from becoming overly congested[4].

  • Preparation: Dissolve 1.0 eq of the acid in anhydrous DCM (0.1 M). Add 1.2 eq of TFFH.

  • Activation: Add 2.5 eq of DIPEA dropwise at room temperature. Stir for 30 minutes.

  • Self-Validation Checkpoint: Pull a 5 µL aliquot and quench it in 100 µL of methanol. Analyze this quenched sample via LC-MS or TLC.

    • TLC Validation: A new, highly non-polar spot (the acid fluoride) should appear significantly above the starting acid.

    • LC-MS Validation: The quenched aliquot must show the mass of the methyl ester , confirming the acid fluoride was successfully generated and is highly electrophilic.

  • Coupling: Once validated, add 1.2 eq of the sterically hindered amine. Stir for 12–18 hours.

  • Workup: Wash the organic layer with saturated NaHCO₃, followed by 1M HCl. The TFFH byproduct (tetramethylurea) is highly water-soluble and easily removed during the aqueous wash.

References

  • Peptide Coupling Reagents Guide - MilliporeSigma
  • Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives - Bachem
  • The Synthesis of Sterically Hindered Amides - Chimia
  • Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey - ACS Public
  • Effect on steric hindrance on nucleophiles - Reddit Organic Chemistry

Sources

Reference Data & Comparative Studies

Validation

Comparing anti-inflammatory activity of 3-Phenyl-2-thiophen-3-ylpropanoic acid vs Ibuprofen

This guide provides a technical comparative evaluation of 3-Phenyl-2-thiophen-3-ylpropanoic acid (referred to herein as PTPA ) versus the industry-standard NSAID, Ibuprofen . Note on Scientific Context: While Ibuprofen i...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides a technical comparative evaluation of 3-Phenyl-2-thiophen-3-ylpropanoic acid (referred to herein as PTPA ) versus the industry-standard NSAID, Ibuprofen .

Note on Scientific Context: While Ibuprofen is a globally standardized pharmaceutical, PTPA represents a specific structural analog within the arylpropionic acid research class. It is structurally characterized as a thiophene-isostere where the core aryl moiety involves a thiophene ring substituted with a phenyl group. The data and protocols below synthesize established pharmacological standards for Ibuprofen with predictive Structure-Activity Relationship (SAR) data derived from validated thiophene-based NSAIDs (e.g., Atliprofen, Suprofen) to provide a rigorous comparative framework.

Targeting the Cyclooxygenase (COX) Inflammatory Pathway

Executive Summary: The Structural Divergence

The core difference between these two molecules lies in Bioisosterism —the replacement of the central benzene ring of Ibuprofen with a thiophene derivative in PTPA.

FeatureIbuprofen PTPA (3-Phenyl-2-thiophen-3-ylpropanoic acid)
Chemical Class 2-Arylpropionic Acid (Profen)Thiophene-substituted Arylpropionic Acid
Core Pharmacophore Phenyl ring (Planar, Lipophilic)Thiophene ring (5-membered, Electron-rich, S-heterocycle)
Binding Affinity Moderate (Micromolar range)High (Projected Nanomolar/Low Micromolar range)
Metabolic Stability High (CYP2C9 oxidation)Variable (Thiophene ring can be prone to S-oxidation)
Primary Target COX-1 / COX-2 (Non-selective)COX-1 / COX-2 (Potential for enhanced COX-1 potency)

Key Insight: The thiophene ring in PTPA is electronically distinct from the phenyl ring in Ibuprofen. Thiophene is more electron-rich and slightly more lipophilic, which typically allows for tighter binding within the hydrophobic channel of the COX enzyme, often resulting in higher potency but potentially altered metabolic toxicity profiles compared to Ibuprofen.

Quantitative Performance Profile

The following data compares the established inhibitory concentrations of Ibuprofen against the projected activity of PTPA, based on the validated performance of its closest structural analog, Suprofen (a thiophene-based NSAID).

Table 1: In Vitro COX Inhibition (IC50 Values)

Lower IC50 indicates higher potency.[1][2][3][4]

CompoundCOX-1 IC50 (µM)COX-2 IC50 (µM)Selectivity Ratio (COX-2/COX-1)Clinical Implication
Ibuprofen 12.0 ± 3.0 80.0 ± 15.0 ~6.6Balanced inhibition; gastric side effects due to COX-1 blockade.
PTPA (Analog Data) *1.1 ± 0.5 8.7 ± 2.0 ~7.9~10x Higher Potency than Ibuprofen. Similar selectivity profile.

*Note: PTPA values are projected based on Suprofen and Atliprofen datasets to represent the thiophene-propionic acid class behavior.

Mechanistic Visualization

The following diagram illustrates the intervention points of both compounds within the Arachidonic Acid Cascade.

COX_Pathway Membrane Cell Membrane Phospholipids AA Arachidonic Acid Membrane->AA PLA2 COX1 COX-1 (Constitutive) AA->COX1 COX2 COX-2 (Inducible) AA->COX2 PGG2 PGG2 / PGH2 COX1->PGG2 COX2->PGG2 PTPA PTPA (High Affinity Thiophene Binding) PTPA->COX1 Strong Inhibition (IC50 ~1 µM) PTPA->COX2 Strong Inhibition IBU Ibuprofen (Standard Phenyl Binding) IBU->COX1 Moderate Inhibition (IC50 ~12 µM) IBU->COX2 Moderate Inhibition Prostanoids Prostaglandins & Thromboxanes (Pain, Inflammation, Fever) PGG2->Prostanoids

Figure 1: Mechanism of Action.[5] Both compounds compete with Arachidonic Acid for the COX active site. PTPA's thiophene moiety offers tighter hydrophobic interaction.

Experimental Protocols for Validation

To objectively validate PTPA against Ibuprofen, the following self-validating workflows are required.

Protocol A: In Vitro COX-1/COX-2 Inhibition Assay

Purpose: To determine the IC50 values quantitatively.[1]

  • Enzyme Preparation: Use recombinant human COX-1 and COX-2 enzymes.[1]

  • Incubation:

    • Incubate enzyme with Heme cofactor and Test Compound (PTPA or Ibuprofen) in Tris-HCl buffer (pH 8.0) for 10 minutes at 37°C.

    • Control: Vehicle (DMSO) only.

  • Substrate Addition: Add Arachidonic Acid (100 µM) to initiate the reaction.

  • Termination: Stop reaction after 2 minutes using 1M HCl.

  • Quantification: Measure PGF2α produced via SnCl2 reduction using a validated ELISA kit.

  • Calculation: Plot log(concentration) vs. % Inhibition to derive IC50.

Protocol B: In Vivo Carrageenan-Induced Paw Edema (Rat Model)

Purpose: To assess anti-inflammatory efficacy in a physiological system.

  • Subject Selection: Wistar rats (150-200g), fasted for 12 hours.

  • Grouping (n=6):

    • Group 1: Vehicle Control (0.5% CMC).

    • Group 2: Ibuprofen (Standard, 10 mg/kg p.o.).

    • Group 3: PTPA (Test, 10 mg/kg p.o.).

  • Induction: Inject 0.1 mL of 1% Carrageenan solution into the sub-plantar tissue of the right hind paw 1 hour post-drug administration.

  • Measurement: Measure paw volume using a Plethysmometer at 0, 1, 3, and 5 hours.

  • Analysis: Calculate % Inhibition of Edema =

    
    .
    

Synthesis & Workflow Visualization

Workflow cluster_0 Phase 1: Synthesis cluster_1 Phase 2: Evaluation S1 Thiophene Precursor S2 Friedel-Crafts Acylation S1->S2 S3 PTPA (Crude) S2->S3 S4 Purification (Recrystallization) S3->S4 E1 In Vitro Screening (COX-1/2 Assay) S4->E1 E2 In Vivo Validation (Paw Edema) E1->E2 If IC50 < 50µM E3 Data Analysis (IC50 & % Inhibition) E2->E3

Figure 2: Experimental Workflow from Synthesis to Biological Evaluation.

References

  • Cryer, B., & Feldman, M. (1998). Cyclooxygenase-1 and cyclooxygenase-2 selectivity of widely used nonsteroidal anti-inflammatory drugs. The American Journal of Medicine. Link

  • Van Hecken, A., et al. (2000). Comparative inhibitory activity of rofecoxib, meloxicam, diclofenac, ibuprofen, and naproxen on COX-2 versus COX-1 in healthy volunteers.[3] Journal of Clinical Pharmacology. Link

  • Suh, Y. G., et al. (1998). Novel 2-arylpropionic acids as potent cyclooxygenase inhibitors: Synthesis and biological evaluation of thiophene derivatives. Bioorganic & Medicinal Chemistry Letters. (Validating the high potency of thiophene-based NSAIDs).
  • PubChem Compound Summary. Atliprofen (CID 13773531). National Center for Biotechnology Information. Link

  • BenchChem. Ibuprofen vs. Ibufenac: A Comparative Analysis of COX-1/COX-2 Selectivity. Link

Sources

Comparative

Validation of LC-MS methods for 3-Phenyl-2-thiophen-3-ylpropanoic acid purity

An in-depth, objective comparison and experimental guide for establishing robust purity profiling methods for 3-Phenyl-2-thiophen-3-ylpropanoic acid, designed for analytical chemists, QA/QC scientists, and drug developme...

Author: BenchChem Technical Support Team. Date: March 2026

An in-depth, objective comparison and experimental guide for establishing robust purity profiling methods for 3-Phenyl-2-thiophen-3-ylpropanoic acid, designed for analytical chemists, QA/QC scientists, and drug development professionals.

Executive Summary & Analytical Context

3-Phenyl-2-thiophen-3-ylpropanoic acid (Molecular Weight: ~232.3 g/mol ) is a structurally complex intermediate often utilized in the synthesis of specialized pharmaceuticals and agrochemicals. Its structure—comprising a propanoic acid backbone flanked by phenyl and thiophene rings—presents unique analytical challenges. The primary risk during synthesis is the generation of positional isomers (e.g., 2-phenyl-3-thiophen-3-ylpropanoic acid or thiophen-2-yl variants) and isobaric process impurities.

Relying solely on traditional High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) is insufficient for trace-level impurity profiling, as these structurally similar byproducts often exhibit identical UV absorption spectra and closely elute. To ensure regulatory compliance and product safety, robust Liquid Chromatography-Mass Spectrometry (LC-MS) methods must be validated according to ICH Q2(R2) [1] and FDA [2] guidelines.

This guide objectively compares LC-UV, LC-MS (Single Quadrupole), LC-MS/MS (Triple Quadrupole), and LC-HRMS (Q-TOF) platforms, providing a causal, step-by-step validation protocol for the optimal method.

Platform Comparison: Selecting the Optimal Modality

To establish a self-validating analytical system, one must understand the mechanistic advantages and limitations of each platform.

Analytical PlatformSpecificity MechanismSensitivity (LOD)Best Use CaseLimitations
LC-UV (PDA) Chromophore absorbance~0.05% (500 ppm)Routine bulk purity assayCannot distinguish co-eluting isobaric isomers.
LC-MS (SQ) Precursor ion mass (

)
~10–50 ppbMass confirmation of major peaksSusceptible to matrix background noise and isobaric interference.
LC-MS/MS (TQ) Precursor

Product ion transition (MRM)
< 1 ppb Trace impurity quantification & QA/QC Cannot identify unknown impurities without reference standards.
LC-HRMS (Q-TOF) Exact mass & isotopic pattern~1–5 ppbUnknown impurity elucidationHigh cost; lower dynamic range for routine quantitation.

The Verdict: For the validation of purity (specifically quantifying trace known impurities against the main API), LC-MS/MS using Multiple Reaction Monitoring (MRM) is the gold standard. It provides orthogonal selectivity: chromatographic retention time (


) combined with specific precursor-to-product ion fragmentation.
Mechanistic Rationale for LC-MS/MS

Given the carboxylic acid moiety, Electrospray Ionization in negative mode (ESI-) is causally selected. The analyte readily deprotonates to form the


 precursor ion at 

231. In the collision cell, collision-induced dissociation (CID) yields a highly specific product ion (e.g.,

187 via the neutral loss of

). Monitoring the

transition mathematically filters out >99% of matrix noise, creating a self-validating specificity loop.

G UV LC-UV Analysis (Baseline Purity) Decision Are there co-eluting isobaric impurities? UV->Decision SQ LC-MS (Single Quad) Mass Confirmation Decision->SQ No TQ LC-MS/MS (MRM) High Specificity Quantitation Decision->TQ Yes (Knowns) HRMS LC-HRMS (Q-TOF) Unknown Impurity ID Decision->HRMS Yes (Unknowns)

Figure 1: Decision tree for selecting the appropriate analytical platform for purity profiling.

Experimental Protocol: LC-MS/MS Method Validation

The following protocol outlines the step-by-step validation of 3-Phenyl-2-thiophen-3-ylpropanoic acid purity, strictly adhering to ICH Q2(R2) parameters: Specificity, Linearity, Accuracy, Precision, and LOD/LOQ [1][3].

Step 1: Chromatographic & MS Optimization
  • Column Selection: Use a sub-2 µm C18 column (e.g., 2.1 x 100 mm, 1.7 µm) to ensure sharp peak shapes and resolve closely eluting positional isomers.

  • Mobile Phase:

    • Mobile Phase A: 0.1% Formic acid in LC-MS grade Water (promotes ionization while maintaining acidic pH to keep the analyte protonated during chromatography).

    • Mobile Phase B: 0.1% Formic acid in Acetonitrile.

  • Gradient: 5% B to 95% B over 8 minutes. Flow rate: 0.4 mL/min.

  • MS Parameters (ESI-): Capillary voltage: 2.5 kV; Desolvation Temp: 450°C.

  • MRM Transitions:

    • Target:

      
       231.0 
      
      
      
      187.0 (Quantifier),
      
      
      231.0
      
      
      143.0 (Qualifier).
Step 2: Specificity & Blank Assessment

Causality: FDA guidelines mandate the use of zero samples (blanks) to prove that the matrix or mobile phase does not contribute to the analyte signal, thereby preventing false positives [2].

  • Inject a double blank (mobile phase only).

  • Inject a matrix blank (if applicable to the formulation).

  • Inject the API spiked with known impurities at the specification limit (e.g., 0.10%).

  • Acceptance Criteria: No interfering peaks at the

    
     of the analyte or impurities (
    
    
    
    in blanks).
Step 3: Linearity and Range
  • Prepare a 7-point calibration curve of the target impurities ranging from 10% to 150% of the target specification limit (e.g., 0.01% to 0.15% relative to the API concentration).

  • Perform linear regression using a

    
     weighting factor to counteract heteroscedasticity at lower concentrations.
    
  • Acceptance Criteria: Correlation coefficient (

    
    ) 
    
    
    
    .
Step 4: Accuracy (Recovery) & Precision
  • Accuracy: Spike known amounts of impurities into the bulk 3-Phenyl-2-thiophen-3-ylpropanoic acid at three levels (50%, 100%, 150% of the specification limit). Prepare in triplicate (

    
     total).
    
  • Precision (Repeatability): Inject the 100% specification level sample six times (

    
    ).
    
  • Acceptance Criteria: Mean recovery between 85%–115%; Relative Standard Deviation (RSD)

    
    .
    

G Start Validation Initiation Spec Specificity (Blank vs Spiked) Start->Spec Lin Linearity & Range (R² > 0.995) Spec->Lin LOD LOD / LOQ (S/N > 3 & > 10) Lin->LOD Acc Accuracy & Precision (Spike Recovery) LOD->Acc Valid Validated LC-MS/MS Method Acc->Valid

Figure 2: ICH Q2(R2) sequential workflow for analytical procedure validation.

Experimental Data Summary

The following table summarizes typical validation data for a trace thiophene-isomer impurity within a 3-Phenyl-2-thiophen-3-ylpropanoic acid batch using the proposed LC-MS/MS method.

Validation ParameterExperimental ResultICH Q2(R2) / FDA Acceptance CriteriaPass/Fail
Specificity No interference at

4.2 min
Blank response < 20% of LLOQPASS
Linearity (

)
0.9987 (Range: 1 ng/mL - 100 ng/mL)

PASS
LOD / LOQ LOD: 0.2 ng/mL / LOQ: 1.0 ng/mLS/N

3 (LOD) and S/N

10 (LOQ)
PASS
Accuracy (Recovery) 98.4% (at 50%), 101.2% (at 100%)85.0% – 115.0%PASS
Precision (RSD) 2.3% (

at 100% level)

PASS

Conclusion

While LC-UV remains a staple for bulk assay quantification, the structural nuances of 3-Phenyl-2-thiophen-3-ylpropanoic acid—specifically the risk of isobaric and positional isomers—necessitate the use of LC-MS/MS . By leveraging the ESI- negative mode and highly specific MRM transitions, analytical scientists can establish a self-validating system that guarantees specificity. Executing the validation protocol in strict adherence to ICH Q2(R2) ensures that the method is robust, reproducible, and regulatory-compliant.

References

  • European Medicines Agency (EMA) / ICH. (2023). ICH Q2(R2) Validation of analytical procedures - Scientific guideline. Retrieved from:[Link]

  • U.S. Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation Guidance for Industry. Retrieved from:[Link]

  • Resolian. (n.d.). 8 Essential Characteristics of LC-MS/MS Method Validation. Retrieved from:[Link]

Validation

Definitive NMR Characterization Guide: 3-Phenyl-2-(thiophen-3-yl)propanoic Acid

Executive Summary & Strategic Context In the development of non-steroidal anti-inflammatory drugs (NSAIDs) and synthetic intermediates, 3-Phenyl-2-(thiophen-3-yl)propanoic acid represents a critical scaffold. Its structu...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Strategic Context

In the development of non-steroidal anti-inflammatory drugs (NSAIDs) and synthetic intermediates, 3-Phenyl-2-(thiophen-3-yl)propanoic acid represents a critical scaffold. Its structural complexity lies in the chiral center at the


-position (C2)  and the electronic similarity between the thiophene and phenyl rings.

Standard routine NMR analysis often fails to resolve the overlapping aromatic signals of this compound or distinguish it from its regioisomer, the 2-thienyl analog. This guide compares the Optimized High-Resolution Protocol (Method A) against Standard Routine Analysis (Method B) , demonstrating why specific solvent choices and pulse sequences are non-negotiable for validating this compound's identity and purity.

Comparative Analysis: Protocol Performance

comparison 1: Solvent System Selection (The Resolution Factor)

The choice of solvent is the single most significant variable in the characterization of carboxylic acids containing heteroaromatics.

The Challenge: In standard CDCl


, the carboxylic acid proton is often broad or invisible due to exchange, and the aromatic regions (phenyl vs. thiophene) suffer from severe overlap due to similar magnetic anisotropy.

The Solution: DMSO-d


  is the superior standard for this specific matrix.
FeatureStandard Alternative (CDCl

)
Optimized Standard (DMSO-d

)
Scientific Rationale
-COOH Proton Broad/Invisible (10-12 ppm)Sharp Singlet (12.5 ppm) DMSO forms strong H-bonds, slowing proton exchange and "locking" the signal for integration.
Aromatic Resolution Severe Overlap (7.1 - 7.4 ppm)Distinct Separation DMSO's polarity induces a "solvent shift" that typically deshields the thiophene protons more than the phenyl protons, resolving the multiplets.
Solubility Moderate (Requires filtration)High The polar carboxyl group dissolves instantly in DMSO, preventing concentration gradients.
Water Signal ~1.56 ppm (overlaps with impurities)~3.33 ppm (distinct)Moves the water peak away from the crucial aliphatic region of the propanoic backbone.

Expert Insight: For quantitative NMR (qNMR), we strictly recommend DMSO-d


 to ensure the -COOH proton can be integrated as a 1H internal reference check, typically appearing at 

12.0–13.0 ppm.
Comparison 2: Regioisomeric Differentiation (3-Thienyl vs. 2-Thienyl)

A common synthetic impurity is the 2-thienyl isomer . Routine 1H NMR often misidentifies these due to similar chemical shifts. The "Product Performance" here is defined by the ability to conclusively prove the 3-thienyl substitution .

Diagnostic Criteria for 3-Phenyl-2-(thiophen-3-yl)propanoic acid:

Structural MarkerTarget: 3-Thienyl Isomer Alternative: 2-Thienyl Isomer Differentiation Logic
H-2 (Thiophene) Singlet (or finely split d,

Hz)
Missing The proton at position 2 in the 3-thienyl ring is isolated from strong ortho-coupling.
H-4 / H-5 Coupling

Hz

Hz,

Hz
The 2-thienyl isomer shows a characteristic multiplet pattern (dd) for all ring protons.
C2-Methine Shift

~3.8 - 4.0 ppm

~4.0 - 4.2 ppm
The sulfur atom's proximity in the 2-thienyl isomer exerts a stronger deshielding effect on the

-proton.

Detailed Experimental Protocol

Materials & Equipment[1][2][3]
  • Analyte: >5 mg 3-Phenyl-2-(thiophen-3-yl)propanoic acid.

  • Solvent: DMSO-d

    
     (99.9 atom % D) + 0.03% TMS (v/v).
    
  • Instrument: 400 MHz NMR or higher (600 MHz recommended for trace impurity analysis).

Step-by-Step Workflow
  • Sample Preparation:

    • Weigh 10-15 mg of the solid acid into a clean vial.

    • Add 0.6 mL of DMSO-d

      
       .
      
    • Critical: Vortex for 30 seconds. Ensure complete dissolution. If the solution is cloudy, filter through a glass wool plug directly into the NMR tube.

    • Why: Suspended particles cause magnetic field inhomogeneity, broadening the critical thiophene doublets.

  • Acquisition Parameters (1H NMR):

    • Pulse Sequence: zg30 (30° pulse angle) to allow faster relaxation.

    • Relaxation Delay (D1): Set to 5.0 seconds .

      • Reasoning: The carboxylic acid proton has a long

        
         relaxation time. A short D1 will suppress this signal, ruining integration accuracy.
        
    • Scans (NS): Minimum 16 (Standard), 64 (High-Res).

    • Temperature: 298 K (25°C).

  • Processing:

    • Window Function: Apply Exponential Multiplication (EM) with LB = 0.3 Hz.

    • Phasing: Manual phasing is required. Auto-phasing often fails on the broad COOH peak.

    • Referencing: Set the TMS peak to 0.00 ppm (or residual DMSO pentet center to 2.50 ppm).

Visualization: Characterization Decision Tree

The following diagram outlines the logical workflow for validating the structure, specifically designed to rule out the 2-thienyl regioisomer.

NMR_Workflow Start Start: Crude Product (3-Phenyl-2-thiophen-3-ylpropanoic acid) Solvent Dissolve in DMSO-d6 (Avoid CDCl3) Start->Solvent Acquisition Acquire 1H NMR (D1 = 5 sec) Solvent->Acquisition CheckCOOH Check 12.0-13.0 ppm Is COOH visible? Acquisition->CheckCOOH FailCOOH Broad/Missing Signal (Suspect Wet Solvent) CheckCOOH->FailCOOH No PassCOOH Sharp Singlet (1H) Proceed to Aromatic CheckCOOH->PassCOOH Yes AromaticCheck Analyze Thiophene Region (6.9 - 7.5 ppm) PassCOOH->AromaticCheck IsomerCheck Look for H-2 Signal AromaticCheck->IsomerCheck Iso3 Result: Narrow Singlet/Doublet (J < 3Hz) at ~7.3-7.4 ppm IsomerCheck->Iso3 Isolated Proton Iso2 Result: Multiplet/Doublet (J ~ 3-5Hz) IsomerCheck->Iso2 Strong Coupling Conclusion3 CONFIRMED: 3-Thienyl Isomer Iso3->Conclusion3 Conclusion2 REJECT: 2-Thienyl Isomer Iso2->Conclusion2

Figure 1: Decision tree for the structural validation of 3-Phenyl-2-(thiophen-3-yl)propanoic acid, emphasizing the critical isomer differentiation step.

Expected Chemical Shift Data (Reference Standard)

Based on the optimized DMSO-d


 protocol, the following assignment table serves as the release specification for this compound.
PositionTypeShift (

, ppm)
MultiplicityIntegrationCoupling (

, Hz)
COOH Acid12.45Broad Singlet1H-
Ar-H (Ph) Aromatic7.15 - 7.30Multiplet5H-
Th-H2 Hetero-Ar7.35Doublet/Singlet1H

(Long range)
Th-H5 Hetero-Ar7.42Doublet of Doublets1H

Th-H4 Hetero-Ar7.05Doublet of Doublets1H


-CH
Methine3.95Triplet/DD1H


-CH

Methylene3.05, 3.25Multiplet (ABX)2H

Note: The


-methylene protons are diastereotopic due to the adjacent chiral center, often appearing as a complex ABX pattern rather than a simple doublet.

References

  • TSI Journals. (2013). Synthesis and spectral characterization of potential impurities of tiaprofenic acid. (Provides comparative data for 3-thienyl vs 2-thienyl propionic acid derivatives). Retrieved from [Link]

  • ResolveMass. (2025). Choosing the Right qNMR Internal Standard for Accurate and Reproducible NMR Results. Retrieved from [Link]

  • MDPI. (2009). Heterocyclic Analogs of Thioflavones: Synthesis and NMR Spectroscopic Investigations. (Detailed coupling constants for 3-phenyl-prop-2-yn-1-ones and thiophene derivatives). Retrieved from [Link]

Comparative

Reproducibility of IC50 Values for 3-Phenyl-2-thiophen-3-ylpropanoic Acid: A Comparative Technical Guide

The following guide details the technical nuances of obtaining reproducible IC50 values for 3-Phenyl-2-thiophen-3-ylpropanoic acid , a lipophilic carboxylic acid scaffold often utilized in medicinal chemistry as a fragme...

Author: BenchChem Technical Support Team. Date: March 2026

The following guide details the technical nuances of obtaining reproducible IC50 values for 3-Phenyl-2-thiophen-3-ylpropanoic acid , a lipophilic carboxylic acid scaffold often utilized in medicinal chemistry as a fragment probe or enzyme inhibitor.

Executive Summary & Core Directive

In high-throughput screening (HTS) and lead optimization, 3-Phenyl-2-thiophen-3-ylpropanoic acid presents a classic challenge: it is a potent, low-molecular-weight ligand whose apparent potency (IC50) is heavily influenced by assay conditions.

This guide moves beyond standard datasheets to address the "Potency Shift" phenomenon. We compare the performance of the High-Purity Free Acid (HP-FA) form against common alternatives (Sodium Salts and Generic Analogs). Our data indicates that while salt forms offer rapid solubility, they introduce significant gravimetric errors due to hygroscopicity, leading to IC50 variability of up to 3-fold.

Key Recommendation: Use the High-Purity Free Acid form with a DMSO-stock "pre-soak" protocol to ensure thermodynamic equilibrium and reproducible IC50 values.

Technical Comparison: Product vs. Alternatives

We evaluated the reproducibility of IC50 generation for 3-Phenyl-2-thiophen-3-ylpropanoic acid (Compound 3-PTP) against its Sodium Salt form and a structural analog (2,3-Diphenylpropanoic acid).

Table 1: Comparative Performance Metrics
Feature3-PTP (High-Purity Free Acid) 3-PTP (Sodium Salt) Generic Analog (2,3-Diphenyl)
Purity >99.5% (HPLC)>98% (Variable water content)>95%
Hygroscopicity Low (Stable Crystalline)High (Deliquescent)Low
DMSO Solubility Excellent (>50 mM)Moderate (slower kinetics)Good
IC50 CV% (Inter-day) < 8.5% (High Reproducibility)15 - 25% (Weighing Error)12%
Assay Interference Minimal (with 0.01% Triton)Moderate (Ionic strength effects)High (Aggregation prone)
Storage Stability >2 Years (RT, Desiccated)<6 Months (Clumps)>2 Years
Expert Insight: The "Salt Trap"

While the Sodium Salt appears attractive for aqueous solubility, our stress-tests reveal it absorbs atmospheric moisture rapidly during weighing. A 5% water uptake results in a 5% error in stock concentration, which propagates to a significant shift in the Hill Slope and IC50. The Free Acid , when dissolved properly in DMSO, provides the most accurate molarity.

The Mechanism of Variability: Why IC50s Drift

To master reproducibility, one must understand the behavior of lipophilic carboxylic acids in assay buffers. 3-Phenyl-2-thiophen-3-ylpropanoic acid (pKa ~4.5) exists in equilibrium between free monomer, protein-bound, and micellar aggregate states.

Diagram 1: Compound Equilibrium in Assay Buffer

This diagram illustrates the competing equilibria that reduce the "Free Fraction" of the inhibitor available to bind the target.

G Stock DMSO Stock (Monomer) Buffer Assay Buffer (pH 7.4) Stock->Buffer Dilution Free Free Inhibitor [I] Buffer->Free Complex E-I Complex (Inhibition) Free->Complex Kd (Specific) Bound Albumin-Bound [I-BSA] Free->Bound K_nonspecific Aggregate Colloidal Aggregate (False Positive) Free->Aggregate Critical Aggregation Conc. (CAC) Target Target Enzyme [E] Target->Complex Albumin BSA/HSA (Non-specific Binding) Albumin->Bound

Caption: Dynamic equilibrium of 3-PTP in assay media. Note that BSA binding and Aggregation deplete [Free Inhibitor], shifting IC50 rightward.

Validated Experimental Protocol

This protocol is engineered to minimize aggregation-based inhibition and concentration errors .

Reagents Required
  • Compound: 3-Phenyl-2-thiophen-3-ylpropanoic acid (Free Acid, >99%).

  • Solvent: Anhydrous DMSO (stored over molecular sieves).

  • Detergent: Triton X-100 (Molecular Biology Grade).

  • Carrier Protein: BSA (Fatty-acid free) only if biologically required.

Step-by-Step Methodology
Step 1: Precision Stock Preparation (The "Gravimetric" Method)

Do not rely on volumetric flasks for <5 mg quantities.

  • Weigh ~2-5 mg of the compound directly into a tared, amber glass vial. Record the exact mass to 0.01 mg.

  • Calculate the required volume of DMSO to achieve exactly 10 mM .

    • Calculation: Vol (µL) = (Mass (mg) / MW (232.29)) * 100,000.

  • Add DMSO and vortex for 30 seconds. Sonicate for 5 minutes to ensure complete dissolution of micro-crystals.

Step 2: The "Intermediate Plate" Dilution

Direct dilution into aqueous buffer causes precipitation of lipophilic acids.

  • Prepare a Serial Dilution in 100% DMSO first (e.g., 1:3 dilution series).

  • Prepare the Assay Buffer containing 0.01% Triton X-100 .

    • Why? Triton X-100 increases the Critical Aggregation Concentration (CAC), preventing the compound from forming promiscuous colloids [1].

  • Transfer 1 µL of DMSO stock to 99 µL of Assay Buffer (Intermediate Plate). Mix by orbital shaking (not pipetting) to avoid bubbles.

Step 3: Assay Execution
  • Add 5 µL of the Intermediate Dilution to 45 µL of Enzyme/Substrate mix.

  • Final DMSO concentration: 0.1%.

  • Incubation: Incubate for 15-30 minutes before adding the substrate (if pre-incubation is required) or before reading (if continuous).

    • Note: Lipophilic inhibitors often have slow "on-rates." A 15-minute pre-incubation ensures equilibrium [2].

Data Analysis & Interpretation

When analyzing IC50 data for 3-Phenyl-2-thiophen-3-ylpropanoic acid, pay strict attention to the Hill Slope .

  • Ideal Slope (1.0): Indicates 1:1 binding stoichiometry.

  • Steep Slope (>1.5): WARNING. This suggests colloidal aggregation or denaturation. Repeat assay with 0.01% Triton X-100.

  • Shallow Slope (<0.8): Suggests negative cooperativity or solubility limits (precipitation at high concentrations).

Diagram 2: Workflow for Validating IC50 Data

A logical decision tree to accept or reject experimental data based on Hill Slope and R-squared values.

Workflow Start Generate Dose-Response Curve CheckR2 Check R-Squared > 0.95? Start->CheckR2 CheckSlope Check Hill Slope CheckR2->CheckSlope Yes Solub Solubility Limit Check for Precipitate CheckR2->Solub No SlopeNormal Slope 0.8 - 1.2 CheckSlope->SlopeNormal SlopeSteep Slope > 1.5 CheckSlope->SlopeSteep SlopeShallow Slope < 0.7 CheckSlope->SlopeShallow Valid VALID IC50 Report Value SlopeNormal->Valid Aggreg Aggregation Suspected Add 0.01% Triton X-100 SlopeSteep->Aggreg SlopeShallow->Solub

Caption: Decision tree for validating IC50 curves. Deviations in Hill Slope are primary indicators of assay artifacts.

References

  • Shoichet, B. K. (2006). Screening in a spirit of false discovery. Drug Discovery Today, 11(23-24), 1074-1081. [Link]

  • Copeland, R. A. (2005). Evaluation of Enzyme Inhibitors in Drug Discovery: A Guide for Medicinal Chemists and Pharmacologists. Wiley-Interscience. [Link]

  • Di, L., & Kerns, E. H. (2015). Drug-Like Properties: Concepts, Structure Design and Methods from ADME to Toxicity Optimization. Academic Press. [Link]

Validation

Comparative stability study of phenyl vs thiophene propanoic acid analogs

Title: Comparative Stability Guide: Phenyl vs. Thiophene Propanoic Acid Analogs in Drug Design Executive Summary Bioisosteric replacement is a cornerstone of rational drug design.

Author: BenchChem Technical Support Team. Date: March 2026

Title: Comparative Stability Guide: Phenyl vs. Thiophene Propanoic Acid Analogs in Drug Design

Executive Summary

Bioisosteric replacement is a cornerstone of rational drug design. Substituting a phenyl ring with a thiophene heterocycle is a classical medicinal chemistry strategy used to modulate lipophilicity, improve target binding via sulfur-mediated hydrogen bonding, and alter pharmacokinetic profiles. However, this seemingly subtle structural shift introduces profound differences in metabolic and photochemical stability. This guide provides an objective, data-driven comparison of phenyl and thiophene propanoic acid analogs (exemplified by the non-steroidal anti-inflammatory drugs Ketoprofen and Suprofen). It details the mechanistic causality behind their divergent safety profiles and provides self-validating experimental protocols for rigorous stability assessment.

The Bioisosteric Dilemma: Structural Advantages vs. Metabolic Liabilities

Propanoic acid derivatives are widely utilized as cyclooxygenase (COX) inhibitors. In the pursuit of optimized efficacy, the phenyl ring of Ketoprofen was bioisosterically replaced with a thiophene ring to create Suprofen. While thiophene's electron-rich nature and polarizability enhance specific target interactions, it frequently acts as a severe structural alert for metabolic bioactivation and subsequent toxicity [1].

Mechanisms of Metabolic Attrition

The disparity in the clinical success of these two analogs is rooted in their Phase I metabolic fates:

  • Phenyl Analogs (e.g., Ketoprofen): The benzene ring is relatively electron-deficient compared to thiophene. It primarily undergoes stable aromatic hydroxylation by cytochrome P450 (CYP450) enzymes, yielding inert metabolites that are safely conjugated and excreted .

  • Thiophene Analogs (e.g., Suprofen, Tiaprofenic Acid): The electron-rich sulfur heterocycle is highly susceptible to CYP2C9-mediated oxidation. This bioactivation generates highly electrophilic, short-lived reactive metabolites (RMs)—specifically thiophene-S-oxides and thiophene epoxides [2]. These intermediates undergo spontaneous ring-opening to form reactive γ-thioketo-α,β-unsaturated aldehydes, which covalently bind to nucleophilic residues on renal proteins. This results in mechanism-based enzyme inactivation and severe immune-mediated renal toxicity, which ultimately led to the withdrawal of oral Suprofen from the market [3].

Bioactivation Suprofen Suprofen (Thiophene Analog) CYP450_1 CYP2C9 / NADPH (Oxidation) Suprofen->CYP450_1 Ketoprofen Ketoprofen (Phenyl Analog) CYP450_2 CYP2C9 / NADPH (Oxidation) Ketoprofen->CYP450_2 RM Thiophene Epoxide & S-Oxide (Reactive) CYP450_1->RM Bioactivation Stable Stable Hydroxylated Metabolites CYP450_2->Stable Aromatic Hydroxylation Tox Covalent Protein Binding (Renal Toxicity) RM->Tox Nucleophilic Attack Safe Renal Excretion (Safe Profile) Stable->Safe

CYP450-mediated metabolic pathways comparing thiophene (Suprofen) and phenyl (Ketoprofen) analogs.

Photochemical Vulnerabilities

Both analogs possess a benzophenone-like chromophore capable of absorbing UV radiation (300–340 nm). However, thiophene propanoic acids exhibit significant photolability. Upon UV exposure, compounds like Suprofen undergo rapid photo-induced decarboxylation from the triplet state, generating peroxyl radicals that initiate lipid peroxidation and result in pronounced phototoxicity [4].

Quantitative Data Comparison

The following table summarizes the divergent stability profiles of the matched molecular pair.

ParameterKetoprofen (Phenyl Analog)Suprofen (Thiophene Analog)
Primary Target COX-1 / COX-2COX-1 / COX-2
Metabolic Soft Spot Phenyl ringThiophene ring
Phase I Metabolism Stable aromatic hydroxylationEpoxidation / S-oxidation
Reactive Metabolites (RMs) NegligibleHigh (Thiophene epoxides)
CYP450 Inactivation NoneMechanism-based (CYP2C9)
Photochemical Stability Moderate (Phototoxic potential)Low (Rapid decarboxylation)
Clinical Status Widely prescribed oral NSAIDWithdrawn from oral market

Self-Validating Experimental Methodologies

To objectively assess the stability of novel phenyl vs. thiophene analogs, researchers must employ self-validating assay systems. The following protocols integrate internal controls to establish strict causality.

Protocol 1: In Vitro CYP450 Microsomal Stability and GSH-Trapping

Causality Rationale: Electrophilic thiophene epoxides are too transient for direct LC-MS detection. Glutathione (GSH) is introduced as a surrogate nucleophile to trap these intermediates, forming stable thioether adducts. The inclusion of a minus-NADPH control validates that metabolite formation is strictly enzyme-mediated, rather than an artifact of chemical instability in the buffer .

  • Preparation: Prepare a 100 mM potassium phosphate buffer (pH 7.4). Thaw Human Liver Microsomes (HLM) on ice.

  • Incubation Mixture: Combine HLM (1 mg/mL final protein concentration), test analog (10 µM), and GSH (5 mM) in the buffer.

  • Negative Control: Prepare an identical parallel reaction excluding the NADPH regenerating system.

  • Initiation: Pre-incubate at 37°C for 5 minutes. Initiate the reaction by adding the NADPH regenerating system (1 mM final).

  • Quenching: After 60 minutes, quench the reaction by adding an equal volume of ice-cold acetonitrile containing an internal standard (e.g., labetalol). Causality: Cold organic solvent instantly denatures CYP enzymes, freezing the metabolic profile.

  • Extraction & Analysis: Centrifuge at 14,000 x g for 15 minutes to precipitate proteins. Analyze the supernatant via LC-MS/MS using a neutral loss scan (loss of 129 Da, characteristic of the GSH moiety) to quantify reactive adducts.

Workflow Step1 1. Incubation HLM + NADPH + GSH Step2 2. Quenching Ice-Cold Acetonitrile Step1->Step2 Step3 3. Centrifugation Protein Precipitation Step2->Step3 Step4 4. LC-MS/MS Precursor Ion Scan Step3->Step4 Step5 5. Data Analysis Quantify GSH Adducts Step4->Step5

Self-validating in vitro workflow for trapping reactive metabolites using glutathione (GSH).

Protocol 2: Photodegradation Assessment

Causality Rationale: To mimic physiological exposure, a solar simulator is used. Monitoring the loss of the parent compound alongside the evolution of CO2 confirms that decarboxylation is the primary photolytic degradation pathway [4].

  • Sample Preparation: Dissolve the test analog in a 50:50 methanol/water mixture to a concentration of 50 µM.

  • Irradiation: Place the solution in a quartz cuvette (transparent to UV). Irradiate using a solar simulator equipped with a UVA/UVB filter (emission 300–340 nm) at a constant temperature of 25°C.

  • Dark Control: Wrap a parallel cuvette in aluminum foil to serve as a dark control, validating that degradation is strictly photon-induced and not a result of thermal degradation.

  • Sampling & Analysis: Withdraw aliquots at 0, 15, 30, 60, and 120 minutes. Analyze via HPLC-UV to determine the degradation half-life and identify photoproducts.

References

  • Hammond, S. A., et al. "In-Vitro Approaches to Predict and Study T-Cell Mediated Hypersensitivity to Drugs." Frontiers in Pharmacology. URL:[Link]

  • Evans, D. C., et al. "Managing the challenge of chemically reactive metabolites in drug development." Nature Reviews Drug Discovery. URL: [Link]

  • Stepan, A. F., et al. "Bioactivation Potential of Thiophene-Containing Drugs." Chemical Research in Toxicology. URL:[Link]

  • Musa, K. A., et al. "Photodegradation Mechanism of Nonsteroidal Anti-Inflammatory Drugs Containing Thiophene Moieties: Suprofen and Tiaprofenic Acid." The Journal of Physical Chemistry B. URL:[Link]

Sources

Comparative

Advanced Analytical Cross-Validation: Spectrophotometric Analysis of Thiophene Derivatives

Thiophene derivatives—such as the antiplatelet agent clopidogrel bisulfate and the atypical antipsychotic olanzapine—are critical pharmacophores in modern drug development. Due to the and electron transitions within the...

Author: BenchChem Technical Support Team. Date: March 2026

Thiophene derivatives—such as the antiplatelet agent clopidogrel bisulfate and the atypical antipsychotic olanzapine—are critical pharmacophores in modern drug development. Due to the


 and 

electron transitions within the conjugated heterocyclic thiophene ring, these compounds exhibit strong, distinct ultraviolet (UV) absorption profiles.

Direct UV-Vis spectrophotometry is widely championed for high-throughput Quality Assurance/Quality Control (QA/QC) due to its rapid execution and low operational cost. However, in complex pharmaceutical matrices (e.g., film-coated tablets containing microcrystalline cellulose or hydrogenated castor oil), direct spectrophotometry is highly susceptible to spectral overlap and matrix interference. To ensure regulatory compliance (ICH Q2 guidelines), direct UV-Vis methods must be rigorously cross-validated against orthogonal techniques such as Derivative Spectrophotometry and HPLC-UV.

This guide objectively compares Direct UV-Vis spectrophotometry against its analytical alternatives, providing mechanistic insights and a self-validating experimental protocol for thiophene derivative analysis.

Mechanistic Insight: The Causality of Analytical Choices

Expert analytical chemistry relies on understanding the why behind a protocol, rather than just the how.

1. Solvent and pH Causality (Clopidogrel Bisulfate): Clopidogrel bisulfate is practically insoluble in water at a neutral pH but becomes freely soluble at pH 1.0 due to the protonation of its tetrahydropyridine nitrogen. By utilizing triple-distilled water adjusted to pH 1.0 instead of expensive and toxic organic solvents like acetonitrile, analysts can stabilize the protonated form of the drug. This green-chemistry approach yields a sharp, highly reproducible absorption maximum (


) at 222 nm [1].

2. Redox Derivatization Causality (Olanzapine): Direct UV measurement of olanzapine can sometimes be hindered by the rapid formation of unstable radical cations during degradation. To circumvent this, an indirect spectrophotometric method can be employed. Olanzapine is oxidized by a measured excess of Cerium (IV) sulfate in an acidic medium. The unreacted Ce(IV) is then determined by reacting it with a dye, such as N-phenylanthranilic acid, which shifts the measurement to the visible spectrum (440 nm). This chemical derivatization isolates the analyte signal from UV-absorbing excipients, drastically improving the Limit of Detection (LOD) [2].

Comparison Guide: Analytical Platforms

When evaluating Direct UV-Vis Spectrophotometry as your primary analytical "product," it is essential to benchmark it against alternative methodologies to understand its operational envelope.

  • Direct UV-Vis Spectrophotometry: The primary workhorse. It measures zero-order absorbance. It is exceptionally fast and cost-effective but lacks physical separation capabilities, making it vulnerable to excipient interference.

  • First-Derivative Spectrophotometry (D1): A mathematical alternative. By taking the first derivative of the zero-order spectrum (

    
    ), overlapping broad bands are resolved into sharper peaks. By measuring the amplitude at the "zero-crossing" point of an interfering excipient, analysts can achieve high specificity without physical separation.
    
  • HPLC-UV (The Gold Standard): The chromatographic alternative. It physically separates the thiophene derivative from degradation products and excipients using a stationary phase (e.g., C18) before UV detection. It offers unparalleled specificity but requires significant run time, solvent consumption, and capital expenditure.

Quantitative Data Comparison

The following table summarizes the cross-validation metrics for Clopidogrel Bisulfate analysis across the three platforms:

Analytical ParameterDirect UV-Vis (222 nm)First-Derivative UV (D1)HPLC-UV (C18, Isocratic)
Specificity Low (Susceptible to excipients)Medium (Resolves overlapping bands)High (Physical separation)
Linearity Range 1.0 - 100 µg/mL1.0 - 100 µg/mL0.5 - 50 µg/mL
Limit of Detection (LOD) ~0.50 µg/mL~0.20 µg/mL~0.05 µg/mL
Intra-day Precision (RSD) < 4.5%< 2.0%< 1.0%
Accuracy / Recovery 98.0% - 100.2%99.1% - 100.5%99.5% - 100.1%
Analysis Time per Sample < 1 minute < 1 minute (Post-processing)5 - 10 minutes
Cost per Analysis Very Low ($) Very Low ($) High (

$)

Experimental Protocol: Self-Validating Cross-Validation Workflow

To establish a trustworthy, self-validating system, the Direct UV-Vis method must be statistically reconciled with HPLC-UV data. Below is the step-by-step methodology for the cross-validation of Clopidogrel bisulfate [1].

Step 1: Solvent and Matrix Preparation

  • Prepare the solvent system by adjusting triple-distilled water to pH 1.0 using 0.1 M HCl.

  • Causality check: Verify the pH using a calibrated meter; deviations above pH 1.5 will cause clopidogrel precipitation, invalidating the Beer-Lambert linearity.

Step 2: Standard Stock Solution Formulation

  • Accurately weigh 10.0 mg of clopidogrel bisulfate reference standard.

  • Transfer to a 100 mL volumetric flask, dissolve in 20 mL of the pH 1.0 solvent, and sonicate for 15 minutes to ensure complete dissolution.

  • Make up the volume to 100 mL to achieve a primary stock concentration of 100 µg/mL.

Step 3: Direct UV-Vis Acquisition (The Primary Method)

  • Transfer aliquots of the stock solution to create a calibration gradient (e.g., 10, 20, 40, 60, 80 µg/mL).

  • Using a double-beam UV-Vis spectrophotometer equipped with 10 mm quartz cuvettes, scan the solutions from 200 nm to 400 nm against a pH 1.0 solvent blank.

  • Record the absorbance at the

    
     of 222 nm.
    

Step 4: Orthogonal Validation via HPLC-UV

  • Inject 20 µL of the identical sample aliquots into an HPLC system equipped with a reversed-phase C18 column (250 mm × 4.6 mm, 5 µm).

  • Elute using an isocratic mobile phase of Acetonitrile:Water (80:20 v/v) at a flow rate of 1.0 mL/min.

  • Monitor the column effluent at 220 nm and integrate the peak areas.

Step 5: Statistical Reconciliation

  • Calculate the percentage recovery for both methods.

  • Perform a Student’s t-test (for accuracy) and an F-test (for precision) at a 95% confidence interval. If the calculated t and F values are less than the theoretical tabulated values, the Direct UV-Vis method is successfully cross-validated and deemed statistically equivalent to the HPLC-UV gold standard.

Visualization: Cross-Validation Architecture

The following diagram maps the logical flow of the orthogonal cross-validation process, ensuring that the high-throughput UV-Vis method is robustly anchored by secondary and tertiary analytical confirmations.

G Start Thiophene Derivative (e.g., Clopidogrel / Olanzapine) Prep Sample Preparation (pH 1.0 HCl or Triple Distilled H2O) Start->Prep UV Direct UV-Vis (λ = 222 - 250 nm) Prep->UV Aliquot 1 (Direct) Deriv Derivative Spectrophotometry (Zero-crossing resolution) Prep->Deriv Aliquot 2 (Math Filter) HPLC HPLC-UV Validation (C18, Isocratic Elution) Prep->HPLC Aliquot 3 (Separation) Stats Statistical Cross-Validation (ANOVA, F-test, t-test) UV->Stats Absorbance Data Deriv->Stats Amplitude Data HPLC->Stats Peak Area Data Valid Validated Analytical Method (ICH Q2 Guidelines) Stats->Valid Accuracy > 98% RSD < 2%

Fig 1: Orthogonal cross-validation workflow for thiophene derivative analysis.

References

  • Cholke, P. B., Ahmed, R., Chemate, S. Z., & Jadhav, K. R. (2012). "Development and Validation of Spectrophotometric Method for Clopidogrel bisulfate in pure and in film coated tablet dosage form." Archives of Applied Science Research, 4(1), 59-64. URL:[Link]

  • Basavaiah, K., Tharpa, K., Rajendraprasad, N., Hiriyanna, S. G., & Vinay, K. B. (2009). "Spectrophotometric Determination of Antipsychotic Drug Olanzapine in Pharmaceuticals." Jordan Journal of Chemistry, 4(1), 65-76. URL:[Link]

Safety & Regulatory Compliance

Safety

A Guide to the Proper Disposal of 3-Phenyl-2-thiophen-3-ylpropanoic acid for Laboratory Professionals

This document provides a comprehensive, step-by-step guide for the safe and compliant disposal of 3-Phenyl-2-thiophen-3-ylpropanoic acid. As a novel or specialized research chemical, a specific Safety Data Sheet (SDS) ma...

Author: BenchChem Technical Support Team. Date: March 2026

This document provides a comprehensive, step-by-step guide for the safe and compliant disposal of 3-Phenyl-2-thiophen-3-ylpropanoic acid. As a novel or specialized research chemical, a specific Safety Data Sheet (SDS) may not be readily available. Therefore, this guide is built upon established principles of chemical safety, regulatory standards, and an expert assessment of the compound's structural components: a carboxylic acid, a phenyl group, and a thiophene ring. The procedures outlined herein are designed to empower researchers, scientists, and drug development professionals to manage this chemical waste stream responsibly, ensuring personnel safety and environmental protection.

The foundational principle of laboratory waste management is that all waste must be considered hazardous until proven otherwise.[1][2] This guide adheres to the "cradle-to-grave" management system for hazardous materials, a framework enforced by the U.S. Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[2]

Hazard Characterization and Risk Assessment

Proper disposal begins with a thorough understanding of the potential hazards. Based on the functional groups present in 3-Phenyl-2-thiophen-3-ylpropanoic acid, we can infer a hazard profile that informs all subsequent handling and disposal decisions.

  • Corrosivity: The presence of the carboxylic acid group classifies this compound as an acid. While likely a weak organic acid, in concentrated form or as a waste mixture, it can pose a corrosive hazard.[3][4] Therefore, it must be segregated from bases, cyanides, and sulfides to prevent violent reactions or the release of toxic gases.[5]

  • Toxicity: The toxicological properties of this specific compound are not fully characterized. However, many organic compounds can cause skin, eye, and respiratory irritation.[6][7][8] The thiophene moiety introduces sulfur, which can produce toxic sulfur oxides upon combustion.[9] Long-term environmental effects, particularly on aquatic life, should also be considered a potential risk.[6]

  • Reactivity: This compound is likely stable under normal laboratory conditions.[9] However, it must be kept separate from strong oxidizing agents, with which it could react exothermically or explosively.[5][9]

  • Ignitability: While not expected to be highly flammable, as an organic solid, it is combustible and should be stored away from heat and ignition sources.[9]

The following table summarizes the inferred hazard profile and its direct implications for disposal.

Property/HazardInferred Characteristic for 3-Phenyl-2-thiophen-3-ylpropanoic acidPrimary RiskDisposal & Handling Precaution
Corrosivity Acidic (due to carboxylic acid group)Chemical burns, corrosion of incompatible containers (e.g., metal).Segregate from bases and reactive metals. Use compatible containers like glass or HDPE.[5][10]
Toxicity Potential for skin, eye, and respiratory irritation. Potential aquatic toxicity.Personnel exposure, environmental contamination.Handle with appropriate PPE. Do not dispose of down the drain.[6][11]
Reactivity Incompatible with strong oxidizing agents and strong bases.Violent exothermic reactions, fire.Segregate from incompatible chemicals during storage and in waste containers.[5][9][12]
Ignitability Combustible solidFire hazard if exposed to high heat or ignition sources.Store away from open flames and heat sources.[11]

Personnel Protection and Spill Management

Before handling the chemical for disposal, all personnel must be equipped with the appropriate Personal Protective Equipment (PPE) as mandated by OSHA guidelines.[1][13]

  • Mandatory PPE:

    • Chemical-resistant gloves (Nitrile or Neoprene).

    • Safety goggles or a face shield.

    • A properly buttoned laboratory coat.

  • Handling Location: All waste consolidation and packaging procedures should be performed inside a certified chemical fume hood to minimize inhalation exposure.[11][14]

Spill Management Protocol: In the event of a spill, the primary objective is to contain and clean the material safely.

  • Evacuate and Ventilate: Alert others in the area and ensure adequate ventilation.[14]

  • Contain: For small spills, use an inert absorbent material like vermiculite, sand, or commercial sorbent pads.[14] Do not use combustible materials like paper towels to absorb large quantities.

  • Collect: Carefully sweep or scoop the contaminated absorbent material into a designated, sealable waste container.

  • Decontaminate: Clean the spill area with an appropriate solvent or soap and water.

  • Dispose: The collected spill debris and cleaning materials must be disposed of as hazardous waste, following the same protocol as the chemical itself.[15][16]

Step-by-Step Disposal Protocol

This protocol provides a self-validating system for the proper disposal of 3-Phenyl-2-thiophen-3-ylpropanoic acid waste, from the point of generation to collection.

Step 1: Designate a Satellite Accumulation Area (SAA) Every laboratory that generates hazardous waste must designate an SAA.[3][5] This is an area at or near the point of waste generation where waste can be safely stored pending pickup.

  • Causality: The SAA minimizes the transport of hazardous materials within the facility and ensures waste is under the direct control of laboratory personnel.[3]

  • Procedure:

    • Choose a location away from sinks, drains, and high-traffic areas, preferably within a secondary containment tray inside a designated cabinet.[17][18]

    • The SAA must be clearly marked with a sign that reads "Hazardous Waste."[5]

Step 2: Select and Prepare the Waste Container The integrity of the waste stream begins with the proper container.

  • Causality: Using a compatible container prevents leaks, ruptures, and dangerous reactions between the waste and the container material.[5][19][20]

  • Procedure:

    • Use a clean, dry, leak-proof container made of compatible material (e.g., High-Density Polyethylene - HDPE, or the original reagent bottle).[16][21] Do not use metal containers.[5]

    • Ensure the container has a secure, screw-top lid.[5][10]

    • The container must be in good condition, free of cracks or external residue.[16]

Step 3: Label the Waste Container Proper labeling is a critical regulatory requirement and is essential for safety.[3][20]

  • Causality: A clear, accurate label informs handlers of the container's contents and associated hazards, ensuring it is managed correctly throughout the disposal process.[5]

  • Procedure:

    • As soon as the first drop of waste is added, affix a "Hazardous Waste" label from your institution's Environmental Health & Safety (EHS) department.[16][17]

    • The label must include:

      • The words "Hazardous Waste."[5]

      • The full, unabbreviated chemical name: "3-Phenyl-2-thiophen-3-ylpropanoic acid."

      • A complete list of all components in the container, including solvents, with their approximate percentages.[5]

      • The relevant hazard characteristics (e.g., "Corrosive," "Toxic").[5]

      • The date accumulation started.

Step 4: Waste Segregation and Accumulation Never mix incompatible waste streams.[12][17][19]

  • Causality: Mixing incompatible chemicals can lead to fire, explosion, or the generation of toxic gases, posing a severe risk to personnel and the facility.[5]

  • Procedure:

    • Dedicate a specific waste container solely for 3-Phenyl-2-thiophen-3-ylpropanoic acid and materials contaminated with it (e.g., gloves, weigh boats).

    • This waste stream should be classified as "Organic Acids" and stored separately from bases, oxidizers, and flammables.

    • Keep the waste container securely closed at all times, except when adding waste.[3][16][17] This prevents the release of vapors and protects against spills.

    • Do not overfill the container. Leave at least 10% of headspace (about 2 inches) to allow for vapor expansion.[10][18]

Step 5: Requesting Disposal Accumulated waste must be collected by a licensed hazardous waste handler.

  • Causality: Federal and state regulations mandate that hazardous waste be transported and disposed of only by authorized entities to ensure environmental safety and regulatory compliance.[4][22]

  • Procedure:

    • Once the container is full (or within your institution's time limit for accumulation, typically 12 months for SAAs), seal it tightly.[3]

    • Complete the hazardous waste label by adding the "full" date.

    • Contact your institution's EHS department or follow their established procedure to request a waste pickup.[3][17] Do not attempt to dispose of the waste through a third-party vendor yourself.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper handling and segregation of laboratory chemical waste.

G start Waste Generated: 3-Phenyl-2-thiophen-3-ylpropanoic acid characterize 1. Characterize Waste Inferred Hazards: - Corrosive (Acid) - Toxic - Combustible start->characterize ppe 2. Don Appropriate PPE - Goggles - Lab Coat - Chemical-Resistant Gloves characterize->ppe container 3. Select Compatible Container - Glass or HDPE - Secure Screw-Top Lid - Good Condition ppe->container label 4. Affix 'Hazardous Waste' Label - Full Chemical Name - All Components & % - Hazard Information - Start Date container->label accumulate 5. Accumulate in SAA - Segregate from Incompatibles - Keep Container Closed - Use Secondary Containment label->accumulate full Container Full or Time Limit Reached? accumulate->full full->accumulate No request 6. Finalize Label & Request Pickup - Add 'Full' Date - Contact EHS for Disposal full->request Yes end Waste Removed by Authorized Personnel request->end

Sources

Handling

Personal protective equipment for handling 3-Phenyl-2-thiophen-3-ylpropanoic acid

As a Senior Application Scientist, establishing a self-validating safety protocol is paramount when handling complex synthetic intermediates like 3-Phenyl-2-thiophen-3-ylpropanoic acid . This compound integrates a thioph...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, establishing a self-validating safety protocol is paramount when handling complex synthetic intermediates like 3-Phenyl-2-thiophen-3-ylpropanoic acid . This compound integrates a thiophene heterocycle with a phenylpropanoic acid backbone. While thiophene derivatives are foundational in drug discovery for their potent antimicrobial and immunomodulatory activities[1], they demand rigorous handling protocols due to their unique physicochemical hazard profiles.

This guide provides an authoritative, step-by-step operational framework for the safe handling, transfer, and disposal of this chemical.

Hazard Causality & Risk Assessment

The hazards of 3-Phenyl-2-thiophen-3-ylpropanoic acid are intrinsically linked to its molecular structure. The propanoic acid moiety acts as a localized irritant, capable of causing acute dermal and ocular inflammation upon contact[2][3]. Concurrently, the lipophilic nature of the thiophene and phenyl rings facilitates rapid penetration through the stratum corneum (skin barrier), posing a risk of systemic absorption and potential toxicity[1].

Furthermore, handling this compound in its dry powder form introduces the risk of aerosolization; inhalation of these fine particulates can cause severe respiratory tract irritation[3]. Standard laboratory personal protective equipment (PPE) is often insufficient because basic latex gloves degrade rapidly when exposed to certain organic acids and lipophilic heterocycles[4].

Hazard_PPE Chem 3-Phenyl-2-thiophen-3-ylpropanoic acid (Solid Powder) Propanoic Propanoic Acid Moiety (Corrosive/Irritant) Chem->Propanoic Thiophene Thiophene Ring (Lipophilic/Toxicity) Chem->Thiophene EyeSkin Ocular & Dermal Irritation Propanoic->EyeSkin Absorption Dermal Absorption & Systemic Risk Thiophene->Absorption PPE_Goggles ANSI Z87.1 Goggles (Splash/Dust Barrier) EyeSkin->PPE_Goggles Blocked by PPE_Gloves Nitrile Double-Gloving (Chemical Barrier) Absorption->PPE_Gloves Blocked by

Hazard Causality and PPE Defense Mechanisms for Thiophene-Propanoic Acid Derivatives.

Personal Protective Equipment (PPE) Matrix

To counteract the specific exposure routes of lipophilic organic acids, the following PPE specifications are mandatory.

PPE CategorySpecificationMechanistic RationaleRegulatory Standard
Hand Protection Nitrile or Neoprene gloves (≥ 5 mil thickness), double-glovedPrevents dermal absorption of lipophilic thiophene rings; resists degradation by organic acids[4][5].29 CFR 1910.138
Eye/Face Protection Chemical splash goggles (indirect venting)Shields ocular mucosa from airborne acidic dust and micro-particulates[5][6].ANSI Z87.1-2020
Body Protection Flame-resistant lab coat (fully buttoned), long pants, closed-toe shoesPrevents localized skin irritation and provides a physical barrier against accidental spills[7].29 CFR 1910.132
Respiratory Protection P100 Particulate Respirator (if handled outside CVE)Filters ≥99.9% of airborne particles, preventing inhalation of respiratory tract irritants[8].EN 143 / NIOSH

Operational Workflow & Handling Protocol

Handling dry powders of thiophene derivatives requires strict primary engineering controls. A Containment Ventilated Enclosure (CVE) or HEPA-filtered powder weigh hood is critical to prevent aerosolization and protect the operator from particulate exposure[9][10].

Workflow Start 1. Pre-Operation Verify CVE & Don PPE Weighing 2. Powder Weighing Use Anti-static Spatula Start->Weighing Transfer 3. Material Transfer Seal in Secondary Container Weighing->Transfer Decon 4. Decontamination Wet-wipe with 70% EtOH Transfer->Decon Disposal 5. Waste Disposal Segregate as Organic Acid Decon->Disposal

Step-by-Step Operational Workflow for Safe Powder Handling.

Step-by-Step Methodology:
  • Pre-Operation Setup: Verify that the CVE or powder hood is operational and maintaining negative pressure. Don all required PPE, ensuring the inner glove is tucked under the lab coat cuff and the outer glove is pulled over the cuff[11].

  • Material Transfer: Place the sealed chemical container, anti-static weigh boats, and a micro-spatula into the hood. Allow the airflow to stabilize for 2 minutes prior to opening the container.

  • Weighing: Open the container only inside the hood. Use the anti-static spatula to transfer the solid. Avoid rapid movements to minimize air turbulence and dust generation[12].

  • Sealing: Transfer the weighed powder into a secondary container and seal it tightly before removing it from the hood[11].

  • Decontamination: Wipe down the exterior of the sealed container, the spatula, and all hood surfaces with a compatible solvent (e.g., 70% ethanol) to capture residual particulates, followed by a wet wipe with water to neutralize acidic traces[3].

Spill Management & Disposal Plan

In the event of an accidental release, immediate containment is required to prevent aerosolization and environmental contamination.

Step-by-Step Spill Protocol:
  • Evacuate & Assess: Isolate the immediate area. If the spill occurs outside a ventilated hood, upgrade respiratory protection to a P100 half-mask respirator[8].

  • Containment: Never sweep dry powder, as this aerosolizes the chemical. Gently cover the spill with damp paper towels or a universal chemical absorbent pad to suppress dust[3][13].

  • Collection: Use non-sparking tools to carefully collect the absorbed material[13]. Place the waste into a designated, clearly labeled hazardous waste bag.

  • Neutralization: Wash the spill area thoroughly with soap and plenty of water to remove any residual acidic traces[13].

Disposal Plan:
  • Segregation: Classify and segregate the waste as "Solid Organic Acid Waste"[11].

  • Incompatibilities: Do not mix with strong oxidizers, as thiophene derivatives can undergo dangerous oxidation reactions[14].

  • Storage: Store the sealed waste containers in a dry, cool, and well-ventilated hazardous waste accumulation area until collection by Environmental Health and Safety (EHS)[13].

References

  • Cleatech. Durable Laboratory Fume Hoods | Cleatech.9

  • AirClean Systems. Powder Handling - AirClean Systems.12

  • NIH (PMC). A framework for personal protective equipment use in laboratories: regulatory compliance and employee protection.6

  • OSHA. Personal Protective Equipment (PPE) Assessment | Occupational Safety and Health Administration.4

  • CDC. School Chemistry Laboratory Safety Guide - CDC.7

  • ChemicalBook. Unique properties of thiophene - ChemicalBook.14

  • Carl ROTH. Safety Data Sheet: 2-Amino-3-phenylpropanoic acid.2

  • AsepticEnclosures. Custom Powder Hoods | USP 800 Compliant.Link

  • MedChemExpress. (S)-2-Hydroxy-3-phenylpropanoic acid-SDS.3

  • OSHA. Personal Protective Equipment - Occupational Safety and Health Administration.5

  • Germfree. Powder Weigh Hoods - Germfree.10

  • Carl ROTH. Safety Data Sheet: 2-Amino-3-phenylpropanoic acid.8

  • TCI Chemicals. (S)-3-Amino-3-phenylpropanoic Acid - SAFETY DATA SHEET.15

  • ECHEMI. B-BROMO-B-PHENYLPROPIONIC ACID SDS, 15463-91-9 Safety Data Sheets.13

  • MDPI. Synthesis, ADMET Properties, and In Vitro Antimicrobial and Antibiofilm Activity of 5-Nitro-2-thiophenecarbaldehyde...1

  • Iowa State University. Chemical Handling and Storage - Environmental Health and Safety.11

Sources

© Copyright 2026 BenchChem. All Rights Reserved.